AmmoniumPhosphateMonobasicNH4H2PO4
Description
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Properties
CAS No. |
12-61-0 |
|---|---|
Molecular Formula |
C13H19NO2S |
Synonyms |
AmmoniumPhosphateMonobasicNH4H2PO4 |
Origin of Product |
United States |
Evolution of Research Paradigms for Ammonium Phosphate Monobasic Nh4h2po4
The scientific investigation of ammonium (B1175870) phosphate (B84403) monobasic has transitioned from fundamental characterization to the exploration of its multifaceted properties and applications. Initially, research focused on its basic chemical synthesis and its role as a simple fertilizer. Over time, the paradigms have shifted to encompass its unique physical and chemical characteristics, leading to more sophisticated areas of study.
Early research established the method of producing NH4H2PO4 by reacting phosphoric acid with ammonia (B1221849). floridapoly.edursc.org The focus was primarily on its application in agriculture as a source of nitrogen and phosphorus for plant growth. floridapoly.eduresearchgate.netnoahchemicals.comatamanchemicals.com Studies investigated its efficiency as a fertilizer, often comparing it with other phosphate sources like diammonium phosphate (DAP). researchgate.net
A significant evolution in research was the discovery of its piezoelectric properties, which led to its use in electronic applications. sciencenotes.orgwikipedia.org This opened up a new avenue of materials science research, focusing on growing large, high-quality single crystals of NH4H2PO4 for use in transducers and other electronic components. wikipedia.orgresearchgate.net The study of its crystal growth kinetics became a prominent research topic, with investigations into the effects of supersaturation, temperature, and impurities on crystal morphology and quality. researchgate.netscilit.combohrium.com
More recently, research has focused on its role as a flame retardant. noahchemicals.comalfa-chemistry.comhumboldt.edu Scientists have explored the mechanisms by which it imparts fire resistance to materials, particularly cellulose-based products. alfa-chemistry.comnih.gov This has led to the development of advanced fire-retardant coatings and materials. mdpi.comrsc.org
Interdisciplinary Significance of Ammonium Phosphate Monobasic Nh4h2po4 in Contemporary Chemical Science
The importance of ammonium (B1175870) phosphate (B84403) monobasic extends across various scientific disciplines, highlighting its interdisciplinary significance. Its diverse applications stem from its unique chemical and physical properties.
In agriculture , it remains a crucial component of fertilizers due to its high phosphorus content and good water solubility, which makes the nutrients readily available to plants. researchgate.netnoahchemicals.comatamanchemicals.comnih.gov Research continues to optimize its use for improved crop yields and phosphorus uptake efficiency. researchgate.net
In materials science , NH4H2PO4 is valued for its piezoelectric and birefringent properties. sciencenotes.orgwikipedia.org This makes it a key material in the field of optics and electronics for applications such as sonar transducers and other specialized optical components. floridapoly.eduwikipedia.org Recent research has also delved into its ferroelectric properties, suggesting potential for new electronic applications. rsc.org
In food chemistry , it is used as a leavening agent, a dough conditioner, and a pH control agent in baked goods. noahchemicals.comsciencenotes.orgnih.govfao.org Its role as a nutrient for yeast in fermentation processes is also well-established. chemtalk.com.au
As a flame retardant , its application is critical for improving the fire safety of various materials. alfa-chemistry.comhumboldt.edu It is a common ingredient in dry chemical fire extinguishers and is used to treat cellulosic materials to reduce their flammability. noahchemicals.comsciencenotes.orgalfa-chemistry.com Research in this area focuses on enhancing its flame-retardant efficiency and durability, including through microencapsulation techniques. alfa-chemistry.commdpi.com
Current Research Landscape and Future Directions in Ammonium Phosphate Monobasic Nh4h2po4 Studies
Neutralization Reaction Mechanisms for Ammonium Phosphate Monobasic (NH4H2PO4) Formation
The fundamental chemistry behind the formation of ammonium phosphate monobasic lies in the neutralization reaction between ammonia (B1221849) (NH3) and phosphoric acid (H3PO4). sapub.orgresearchgate.net This exothermic reaction leads to the formation of the mono-basic salt. sapub.orgresearchgate.net
The primary reaction is as follows: NH3(g) + H3PO4(aq) → NH4H2PO4(s) unicamp.br
Subsequent reactions can occur with additional ammonia to form diammonium phosphate (DAP) and tri-ammonium phosphate (TAP), though TAP is unstable. researchgate.netunicamp.br
Optimization of Molar Ratios in Ammonium Phosphate Monobasic (NH4H2PO4) Synthesis
The molar ratio of the reactants, specifically the nitrogen from ammonia to the phosphorus from phosphoric acid, is a critical parameter in the synthesis of ammonium phosphate monobasic. A molar ratio of 1.0 is theoretically required for the formation of pure monoammonium phosphate. sapub.orgresearchgate.net
In practice, the optimal molar ratio can vary depending on the desired product characteristics and the specific production process. For instance, in some processes, a slight excess of phosphoric acid is used to ensure the complete conversion of ammonia and to maintain the desired pH of the final product. Research has shown that maintaining a molar ratio (MR) in the range of 0.9 to 1.10 is beneficial for producing a high-quality product after purification. sapub.orgunicamp.br In certain production methods, the initial slurry may be generated with an N:P mole ratio of about 0.2:1 to 0.9:1, which is then reacted with additional ammonia to achieve the final desired ratio. google.com
Table 1: Molar Ratio Optimization in NH4H2PO4 Synthesis
| Process/Study | Optimal N:P Molar Ratio | Key Findings |
| General Synthesis | 1.0 | Theoretical ratio for pure monoammonium phosphate formation. sapub.orgresearchgate.net |
| Purification Studies | 0.9 - 1.10 | Maintained to ensure high purity and desired pH after recrystallization. sapub.orgunicamp.br |
| Two-Stage Reaction | Initial: 0.2:1 to 0.9:1, Final: 0.7:1 to 1.5:1 | Allows for better control of the exothermic reaction and final product properties. google.com |
| DAP Conversion | 1:1 (H3PO4/DAP mole ratio) | Optimal for producing crystalline monoammonium phosphate from diammonium phosphate. researchgate.net |
Influence of Reaction Temperature and Pressure on Ammonium Phosphate Monobasic (NH4H2PO4) Synthesis
The reaction is typically carried out at an elevated and relatively constant temperature, often around 110°C. sapub.orgresearchgate.net However, optimal conditions can vary. For the production of crystalline monoammonium phosphate from diammonium phosphate, a reaction temperature of 35°C has been identified as ideal. researchgate.net In some processes involving the reaction of anhydrous ammonia and phosphoric acid, the crystals are dried below 100°C in a rotary dryer. nih.gov
Pressure also plays a role, particularly in certain reactor designs. One method involves introducing phosphoric acid into the reaction zone under a pressure of at least 50 p.s.i.g., with ammonia under sufficient pressure to remain in a liquid state. google.com This pressurized reaction can influence the solidification and granulation of the final product. google.com
Table 2: Influence of Temperature and Pressure on NH4H2PO4 Synthesis
| Parameter | Condition | Effect | Source |
| Temperature | ~110°C | Elevated and constant temperature for the exothermic neutralization reaction. | sapub.orgresearchgate.net |
| Temperature | 35°C | Optimal reaction temperature for producing crystalline MAP from DAP. | researchgate.net |
| Temperature | < 100°C | Drying temperature for crystals in a rotary dryer. | nih.gov |
| Pressure | ≥ 50 p.s.i.g. (for H3PO4) | Used in specific reactor designs to influence solidification and granulation. | google.com |
Industrial Production Processes for Ammonium Phosphate Monobasic (NH4H2PO4)
The industrial-scale production of ammonium phosphate monobasic has evolved to include highly efficient and continuous processes. These methods are designed to maximize throughput, control product quality, and manage the exothermic nature of the reaction.
Pipe-Cross Reactor Systems for Ammonium Phosphate Monobasic (NH4H2PO4) Production
The ammonium phosphate melt formed in the pipe reactor is then sprayed onto a bed of recycled solid particles in a granulator, where it binds the particles together to form granules. google.com This method offers several advantages, including lower investment costs due to the elimination of a pre-neutralizer tank and a reduced recycle ratio. fertechinform.org
Pre-neutralization and Granulation Techniques for Ammonium Phosphate Monobasic (NH4H2PO4)
An alternative to the direct pipe-reactor process involves a pre-neutralization step. In this method, phosphoric acid is partially ammoniated in a pre-neutralizer tank before the reaction is completed in a rotary ammoniator-granulator. researchgate.net This approach allows for a degree of control over the initial reaction conditions.
Granulation is a critical step in producing a usable, solid fertilizer product. In the granulation drum, the slurry from the pre-neutralizer or pipe reactor coats recycled fine particles. The addition of excess ammonia in the drum can decrease the solubility of the ammonium phosphates, which aids in controlling the granulation process. researchgate.net The granules are then dried and screened to the desired size.
Purification and Recrystallization of Ammonium Phosphate Monobasic (NH4H2PO4)
For applications requiring high purity, such as in the food industry or for certain chemical syntheses, crude ammonium phosphate monobasic must undergo purification. nih.govgoogle.com The primary method for purification is recrystallization.
This process typically involves dissolving the crude ammonium phosphate in a suitable solvent, often water, and then allowing the crystals to reform under controlled conditions. The use of activated charcoal during this process can help to remove colored impurities and other organic contaminants. unicamp.br Studies have shown that factors such as temperature, stirring time and speed, and the type of solvent all influence the effectiveness of the purification process. sapub.org Through recrystallization, it is possible to significantly increase the percentage of P2O5 and N in the final product while eliminating major toxic impurities. sapub.orgunicamp.br
The process can be optimized using experimental designs to determine the ideal conditions for maximizing purity and crystal size. sapub.orgresearchgate.net After recrystallization, the purified crystals are separated from the mother liquor, often by centrifugation, and then dried. nih.gov
Solvent Selection for Impurity Removal in Ammonium Phosphate Monobasic (NH4H2PO4)
The choice of solvent is a critical factor in the purification of ammonium phosphate monobasic through crystallization. Water is the most common solvent used in the synthesis of ammonium metal phosphates by precipitation methods. sut.ac.th However, the presence of various impurities can significantly impact the crystallization process and the final product's purity.
In industrial processes, impurities such as ammonium ions can persist in solutions, negatively affecting crystal quality. mdpi.com For instance, in the production of cobalt sulfate (B86663) hexahydrate, the presence of ammonium impurities can decrease the crystal growth rate and increase the activation energy required for crystallization. mdpi.com Research has shown that even at low concentrations, ammonium can be adsorbed onto the crystal surface, and at higher concentrations, it can be incorporated into the crystal lattice, forming different salt structures. mdpi.com
The effectiveness of impurity removal is also influenced by the solvent's ability to selectively dissolve the target compound while leaving impurities behind. The use of different solvents or co-solvents can alter the solubility of both the ammonium phosphate monobasic and the impurities, thereby enabling more efficient separation.
Table 1: Effect of Ammonium Impurity on Cobalt Sulfate Hexahydrate Crystallization
| Ammonium Concentration (g/L) | Crystal Growth Rate | Activation Energy (kJ/mol) | Crystal Purity (%) |
| 0 | Baseline | 150.99 | >99.9 |
| up to 3.75 | Decreases | Increases to 159.33 | ~99.8 |
| 5 | Increases | Decreases | 99.09 ± 0.25 |
Impact of Crystallization Parameters on Ammonium Phosphate Monobasic (NH4H2PO4) Purity
The purity of ammonium phosphate monobasic crystals is significantly influenced by various crystallization parameters, including temperature, cooling rate, supersaturation, and the presence of impurities. researchgate.netresearchgate.net
The metastable zone width (MSZW), which is the region of supersaturation where spontaneous nucleation is unlikely, is a key parameter in controlling crystal size and purity. The presence of impurities, such as Al(III) ions, can increase the MSZW of ammonium dihydrogen phosphate (ADP) solutions. researchgate.net This indicates that higher supersaturation levels can be achieved before nucleation occurs, which can affect the crystal growth rate and morphology. researchgate.net
The cooling rate also plays a crucial role. A higher cooling rate can lead to increased supersaturation, which in turn affects the crystal morphology and the incorporation of impurities into the crystal lattice. researchgate.net For instance, in the crystallization of dihydroxystearic acid, a controlled cooling process initially yields better crystal properties compared to natural cooling. researchgate.net
Furthermore, the presence of certain ions can lead to the formation of different crystal structures. For example, in the presence of sufficient ammonium concentrations during the crystallization of cobalt sulfate, Tutton's salt, (NH4)2Co(SO4)2·6H2O, can form, which significantly reduces the purity of the final crystal. mdpi.com The use of power ultrasound has also been shown to affect the crystallization of magnesium ammonium phosphate (MAP), narrowing the MZW and accelerating the crystallization rate. nih.gov
Table 2: Influence of Impurities and Cooling Rate on ADP Crystal Properties
| Parameter | Effect on MSZW | Effect on Crystal Morphology | Effect on Impurity Segregation |
| Increasing Impurity Concentration (Al(III)) | Increases | Changes size and shape | Decreases segregation coefficient |
| Increasing Cooling Rate | Increases | Affects morphology due to higher supersaturation | - |
Recovery of Ammonium Phosphate Monobasic (NH4H2PO4) from Waste Streams
Ammonium phosphate monobasic can be effectively recovered from various waste streams, particularly those rich in ammonia and phosphate, such as wastewater from livestock farming and industrial processes. researchgate.netusda.gov This recovery process not only provides a valuable source of fertilizer but also helps in mitigating environmental pollution. usda.govnih.gov
One common method for recovery is through the precipitation of magnesium ammonium phosphate (struvite, MgNH4PO4·6H2O). researchgate.netnih.gov This process involves adjusting the pH of the waste stream and adding a source of magnesium, which leads to the precipitation of struvite. nih.gov The efficiency of ammonium removal can be very high, with removal efficiencies of up to 97% being reported. nih.gov The precipitated struvite can then be used as a slow-release fertilizer. nih.gov
The recovered product can be further processed. For instance, drying and roasting the recovered MgNH4PO4·6H2O can convert it into Mg3(PO4)2, which can be recycled back into the recovery process as a source of phosphate and magnesium ions. epa.gov The ammonia released during roasting can also be captured and utilized. epa.gov
Novel Synthetic Routes for Specialized Ammonium Phosphate Monobasic (NH4H2PO4) Forms
Recent research has focused on developing novel synthetic routes to produce specialized forms of ammonium phosphate monobasic and related ammonium metal phosphates with controlled properties for specific applications.
Precipitation Methods for Ammonium Metal Phosphate Synthesis
Simple precipitation at room temperature is a versatile method for synthesizing ammonium metal phosphate (NH4MPO4·H2O, where M can be various metals like Mg, Co, Fe, Mn, Ni, Zn, Cu) powders. sut.ac.th This technique involves mixing aqueous solutions of the metal salt, a phosphate source, and an ammonium source under controlled pH conditions. sut.ac.thresearchgate.net
The pH of the solution is a critical parameter that determines the type of metal phosphate salt that precipitates. researchgate.net For example, in the separation of metals from waste, adjusting the pH allows for the selective precipitation of different metal hydroxides or phosphates. researchgate.net
The resulting ammonium metal phosphate powders often exhibit properties that make them suitable for use as slow-release fertilizers. sut.ac.th Characterization techniques such as X-ray diffraction (XRD) and scanning electron microscopy (SEM) are used to confirm the crystal structure and morphology of the synthesized powders. sut.ac.th
Role of Polymeric Surfactants in Ammonium Phosphate Monobasic (NH4H2PO4) Synthesis
The use of polymeric surfactants in the precipitation process can influence the nucleation and crystal growth of ammonium metal phosphates, leading to materials with tailored morphologies and properties. sut.ac.th Surfactants such as Polyvinylpyrrolidone (PVP), polyvinyl alcohol (PVA), Sucrose (B13894), and Hexadecyl trimethylammonium bromide (CTAB) have been used in the synthesis of NH4MPO4·H2O powders. sut.ac.th
These surfactants can affect the particle size, shape, and surface characteristics of the resulting crystals by adsorbing onto the growing crystal faces, thereby modifying the growth rates of different crystal planes. This control over the final product's physical properties is crucial for its performance in various applications.
Detailed Crystal Structure Analysis of Ammonium Phosphate Monobasic (NH₄H₂PO₄)
Ammonium phosphate monobasic, also known as monoammonium phosphate (MAP), crystallizes in a well-defined structure that has been the subject of numerous crystallographic studies. wikipedia.orgguidechem.com Its piezoelectric and optical properties are a direct consequence of this atomic arrangement. wikipedia.orgguidechem.com
Unit Cell Parameters and Space Group Determination
Ammonium phosphate monobasic crystallizes in the tetragonal system. wikipedia.orgmaterialsproject.org The specific space group is identified as I-42d. materialsproject.org This crystal structure is characterized by a unit cell with two equal-length axes (a and b) and a third axis (c) of a different length, with all three axes being mutually perpendicular.
The structure is composed of ammonium (NH₄⁺) cations and dihydrogen phosphate (H₂PO₄⁻) anions. materialsproject.org The phosphorus atoms are tetrahedrally coordinated to four oxygen atoms. materialsproject.org The ammonium ions are situated within this framework. materialsproject.org
Below is a table summarizing the unit cell parameters for ammonium phosphate monobasic.
| Parameter | Value |
| Crystal System | Tetragonal |
| Space Group | I-42d |
| a | 7.39 Å |
| b | 7.39 Å |
| c | 7.95 Å |
| α | 90.00° |
| β | 90.00° |
| γ | 90.00° |
| Volume | 433.76 ų |
| Data sourced from Materials Explorer materialsproject.org |
Hydrogen Bonding Networks within Ammonium Phosphate Monobasic (NH₄H₂PO₄) Crystal Lattices
The O-H--O bonds exist between adjacent dihydrogen phosphate (H₂PO₄⁻) groups, creating a network that forms the backbone of the crystal structure. researchgate.net The N-H--O bonds are formed between the ammonium (NH₄⁺) cations and the oxygen atoms of the dihydrogen phosphate anions. researchgate.net These interactions firmly locate the ammonium ions within the phosphate framework. materialsproject.org
Research utilizing techniques such as Fourier-transform nuclear magnetic resonance (NMR) spectroscopy has been employed to distinguish and study the dynamics of these different hydrogen bonds. researchgate.net The strength and orientation of these hydrogen bonds are significant factors in the stability and physical properties of the crystal. ias.ac.in
Crystal Growth Mechanisms and Kinetics of Ammonium Phosphate Monobasic (NH₄H₂PO₄)
The formation of ammonium phosphate monobasic crystals from a solution is governed by the principles of nucleation and crystal growth. These processes are influenced by various thermodynamic and kinetic factors. researchgate.net
Nucleation and Growth Rate Studies of Ammonium Phosphate Monobasic (NH₄H₂PO₄) Crystals
The crystallization of ammonium phosphate monobasic begins with nucleation, the formation of new crystal entities, followed by their growth. researchgate.net Kinetic studies on seeded batch crystallization have provided insights into the rates of these processes.
Research has shown that the nucleation and growth kinetics can be quantified by determining specific constants and exponents. For instance, in one study, the nucleation constant (kb) was found to be in the range of 1.0-6.9 × 10⁸ [no/kg s ( kg/kg)b+1 ] and the growth constant (kg) was in the range of 3.0-9.4 × 10⁻⁵ [m/s ( kg/kg)g ]. u-hyogo.ac.jp The nucleation and growth exponents were determined to be 2.2 and 1.4, respectively. u-hyogo.ac.jp
Influence of Supersaturation on Ammonium Phosphate Monobasic (NH₄H₂PO₄) Crystal Habit and Morphology
Supersaturation, the state of a solution containing more dissolved solute than is possible under equilibrium conditions, is a primary driver for crystallization. It significantly affects both the growth rate and the resulting crystal habit and morphology of ammonium phosphate monobasic. u-hyogo.ac.jpunicamp.br
Seeding Effects in Batch Crystallization of Ammonium Phosphate Monobasic (NH₄H₂PO₄)
The introduction of seed crystals into a supersaturated solution is a common practice in batch crystallization to control the final crystal size distribution. u-hyogo.ac.jp For ammonium phosphate monobasic, seeding has a pronounced effect on the crystallization process.
Defect Chemistry and Imperfections in Ammonium Phosphate Monobasic (NH4H2PO4) Crystals
The properties and performance of crystalline materials are profoundly influenced by deviations from a perfect, ordered lattice structure. In the case of ammonium phosphate monobasic (NH4H2PO4), also known as ADP, a variety of crystal defects can be present, which are critical in defining its optical, piezoelectric, and dielectric behaviors. scholarsresearchlibrary.comwikipedia.org These imperfections are broadly categorized by their dimensionality: point defects (zero-dimensional), line defects (one-dimensional), and planar defects (two-dimensional).
Point Defects
Point defects are localized imperfections involving one or a few atoms. They can be intrinsic (thermodynamically induced) or extrinsic (caused by foreign atoms).
Intrinsic Defects: These include vacancies, where an atom is missing from a lattice site, and self-interstitials, where an atom occupies a space not typically filled in the crystal. The formation of these defects is a natural consequence of thermal energy during the crystal growth process.
Extrinsic Defects (Impurities): The deliberate or unintentional introduction of foreign atoms or ions into the ADP crystal lattice is a primary way its properties are modified. These impurities can be substitutional, replacing an existing atom on a lattice site, or interstitial, fitting into the gaps between atoms.
The effect of Al(III) impurity concentration on the lattice parameters and segregation coefficient in ADP crystals is detailed below.
Table 1: Effect of Al(III) Impurity on ADP Crystal Lattice Parameters and Segregation Coefficient
This table shows how increasing concentrations of Al(III) impurity in the growth solution affect the lattice parameters (a and c) and the effective segregation coefficient (k_eff) of the resulting Ammonium Phosphate Monobasic crystals. Data sourced from studies on impurity effects in ADP crystallization. bohrium.com
| Al(III) Concentration in Solution (ppm) | Lattice Parameter 'a' (Å) | Lattice Parameter 'c' (Å) | Effective Segregation Coefficient (k_eff) |
|---|---|---|---|
| 0 (Pure ADP) | 7.4931 | 7.5452 | N/A |
| 100 | 7.4925 | 7.5441 | 0.011 |
| 200 | 7.4919 | 7.5432 | 0.009 |
| 300 | 7.4902 | 7.5419 | 0.007 |
Other dopants have also been investigated to tailor ADP's properties. The addition of potassium nitrate (B79036) or boric acid has been shown to alter the crystal's transparency. scholarsresearchlibrary.com The successful incorporation of these dopants into the ADP lattice is confirmed by shifts in the diffraction peaks in powder X-ray diffraction (XRD) patterns and changes in the vibrational bands observed in Fourier-transform infrared (FTIR) spectroscopy. scholarsresearchlibrary.com For example, the presence of the nitrate ion in the lattice of potassium nitrate-doped ADP is indicated by a strong band around 1403 cm⁻¹. scholarsresearchlibrary.com
Line Defects
Line defects, or dislocations, are one-dimensional imperfections that represent a misalignment of the crystal lattice. In ADP crystals grown from aqueous solutions, dislocations have been effectively characterized using techniques such as X-ray diffraction topography and chemical etch-pit analysis. bohrium.com These methods have established a direct correlation between the pits etched on a crystal's surface and the underlying dislocation lines. bohrium.com Research has also demonstrated that the density of these dislocations is highly dependent on the growth conditions. By carefully controlling the crystallization process, particularly through methods like sectioning the crystal from regions well-removed from the initial seed, it is possible to produce ADP crystals that are essentially free of dislocations. bohrium.com
Planar Defects
Planar defects are two-dimensional interfaces that disrupt the homogeneity of the crystal. These include:
Grain Boundaries: The interface separating two adjacent crystal grains with different crystallographic orientations.
Twin Boundaries: A specialized grain boundary where the lattices on either side are mirror images of each other.
Stacking Faults: A disruption in the regular sequence of atomic plane stacking.
While these defects are fundamental to materials science, specific research detailing their formation, characteristics, and influence on the properties of ammonium phosphate monobasic is less prevalent in the literature compared to studies on point and line defects.
Spectroscopic and Advanced Characterization Techniques for Ammonium Phosphate Monobasic Nh4h2po4
Vibrational Spectroscopy of Ammonium (B1175870) Phosphate (B84403) Monobasic (NH4H2PO4)
Vibrational spectroscopy is a powerful non-destructive technique used to probe the molecular vibrations of a material. By analyzing the interaction of light with the sample, it is possible to identify the functional groups present and gain insights into the material's structure and bonding.
Infrared (IR) and Fourier Transform Infrared (FTIR) Spectroscopy
Infrared (IR) and Fourier Transform Infrared (FTIR) spectroscopy are essential techniques for characterizing the functional groups within ammonium phosphate monobasic. The FTIR spectrum of NH4H2PO4 reveals distinct absorption bands corresponding to the vibrations of the ammonium (NH4+) and dihydrogen phosphate (H2PO4-) ions. psu.edusapub.org
Key vibrational modes observed in the FTIR spectrum of NH4H2PO4 include:
O-H and N-H Stretching: Bands in the region of 2400-3371 cm⁻¹ are attributed to the stretching vibrations of O-H and N-H groups. sapub.org
P=O and O-H Bending: Vibrations in the 1076 to 1544 cm⁻¹ range correspond to P=O stretching and O-H bending. sapub.org The splitting of the v4(NH4) band around 1400 cm⁻¹ can indicate the nature of hydrogen bonding between the ammonium and dihydrogen phosphate ions. researchgate.net
Phosphate and Ammonium Vibrations: The region from 400 to 1000 cm⁻¹ contains bands related to the vibrations of the phosphate group and other functional groups like O-N=P and –ONO2. sapub.org
The FTIR spectrum of pure ammonium dihydrogen phosphate is a valuable tool for quality control and identification. psu.edu
Table 1: Prominent FTIR Peaks for Ammonium Phosphate Monobasic (NH4H2PO4)
| Wavenumber (cm⁻¹) | Vibrational Mode Assignment | Reference |
|---|---|---|
| 2400-3371 | O-H and N-H stretching | sapub.org |
| 1076-1544 | P=O stretching and O-H bending | sapub.org |
| ~1400 | v4(NH4) bending (hydrogen bonding indicator) | researchgate.net |
Raman Scattering Spectroscopy
Raman spectroscopy provides complementary information to IR spectroscopy and is particularly sensitive to the vibrations of non-polar bonds. The Raman spectrum of NH4H2PO4 is characterized by distinct peaks that correspond to the vibrational modes of the phosphate (PO4) and ammonium (NH4) groups. jm-derochette.be
A prominent high-intensity peak is observed around 920 cm⁻¹, which is assigned to the stretching vibration of the PO4 group. jm-derochette.be Another notable peak at approximately 1650 cm⁻¹ is attributed to the bending of hydrogen-containing bonds. jm-derochette.be Studies have also utilized Raman spectroscopy to investigate the influence of factors like pH on the crystal structure of NH4H2PO4, noting changes in band intensities and frequencies. researchgate.net For instance, the tetrahedral PO4 bands are located at 923 cm⁻¹ (bending mode) and 339 cm⁻¹ (stretching mode), confirming the tetragonal crystal structure. researchgate.net
Table 2: Key Raman Peaks for Ammonium Phosphate Monobasic (NH4H2PO4)
| Wavenumber (cm⁻¹) | Vibrational Mode Assignment | Reference |
|---|---|---|
| ~1650 | Bending of hydrogen-containing bonds | jm-derochette.be |
| ~920 | Stretching vibration of the PO4 group | jm-derochette.be |
| 923 | Bending mode of tetrahedral PO4 | researchgate.net |
Diffraction Techniques for Ammonium Phosphate Monobasic (NH4H2PO4) Analysis
Diffraction techniques are indispensable for determining the crystal structure and phase purity of crystalline materials like ammonium phosphate monobasic.
X-ray Diffraction (XRD) for Phase Identification and Purity
X-ray diffraction (XRD) is a primary technique for identifying the crystalline phases present in a material and assessing its purity. The XRD pattern of a crystalline solid is a unique fingerprint determined by its crystal structure. For ammonium phosphate monobasic, XRD analysis confirms its tetragonal crystal structure. psu.eduresearchgate.net The obtained lattice parameters are generally in good agreement with standard data from the Joint Committee on Powder Diffraction Standards (JCPDS). psu.edusapub.org For example, reported lattice parameters are a = b = 7.502 Å and c = 7.554 Å. sapub.orgresearchgate.net The XRD patterns are crucial for verifying the formation of the desired NH4H2PO4 phase and for detecting the presence of any impurities or different phosphate phases. researchgate.netresearchgate.net
Table 3: Crystal Structure Data for Ammonium Phosphate Monobasic (NH4H2PO4) from XRD
| Crystal System | Lattice Parameters (Å) | JCPDS Card No. | Reference |
|---|---|---|---|
| Tetragonal | a = b = 7.502, c = 7.554 | 37-1479 | sapub.orgresearchgate.net |
Single Crystal X-ray Diffraction for Atomic Structure Determination
Table 4: Atomic Bond Information for Ammonium Phosphate Monobasic (NH4H2PO4) from Single Crystal XRD
| Bond | Bond Length (Å) | Reference |
|---|---|---|
| N-H | 1.04 | materialsproject.org |
| P-O | 1.56 | materialsproject.org |
Microscopic and Surface Characterization of Ammonium Phosphate Monobasic (NH4H2PO4)
Microscopy techniques are employed to visualize the morphology and surface features of ammonium phosphate monobasic crystals. Scanning Electron Microscopy (SEM) is a valuable tool for examining the external morphology of crystals. psu.edu SEM studies on NH4H2PO4 have revealed features such as growth spirals on the crystal surfaces. psu.edu In some cases, observations of transgranular brittle fractures have been made, where crystallites appear to be split. psu.edu Additionally, optical microscopy can be used to observe the surface microstructure, revealing features like hillocks that can arise from localized increases in supersaturation during crystal growth. sapub.org
Thermal Analysis of Ammonium Phosphate Monobasic (NH₄H₂PO₄)
Thermal analysis techniques are essential for understanding the thermal stability and decomposition behavior of NH₄H₂PO₄. These methods monitor the physical and chemical properties of the material as a function of temperature, providing crucial data for its use in applications like fertilizers and fire retardants. ysxbcn.comua.eduresearchgate.net
Thermogravimetric Analysis (TGA) measures the change in mass of a sample as it is heated at a controlled rate. The resulting TGA curve provides a quantitative measure of mass loss associated with decomposition events. For NH₄H₂PO₄, TGA shows that the compound is stable up to approximately 190-200°C. researchgate.netresearchgate.netsigmaaldrich.com Above this temperature, it undergoes thermal decomposition.
The decomposition process occurs in stages. The initial step involves the loss of ammonia (B1221849) (NH₃) and water (H₂O), leading to the formation of phosphoric acid (H₃PO₄). researchgate.net This primary decomposition is the most significant contributor to the mass loss observed in the TGA curve. researchgate.netpsu.edu Studies have shown no significant weight loss up to the decomposition point, indicating the absence of included water in the crystal lattice from the synthesis process. researchgate.netpsu.edu As the temperature increases further, the phosphoric acid intermediates can polymerize, forming various polyphosphoric acids with further loss of water. researchgate.net
| TGA Decomposition Stages of NH₄H₂PO₄ | Temperature Range (°C) | Event | Reference |
| Stage 1 | ~190 - 250 | Initial decomposition with loss of NH₃ and H₂O. | researchgate.netresearchgate.netsigmaaldrich.com |
| Stage 2 | > 250 | Further condensation and polymerization of phosphoric acid. | researchgate.net |
Differential Scanning Calorimetry (DSC) measures the difference in heat flow between a sample and a reference as a function of temperature. This technique identifies thermal events such as melting, crystallization, and decomposition. eag.comnih.gov DSC analysis of NH₄H₂PO₄ shows a distinct endothermic peak, which signifies an event that absorbs heat. researchgate.net
This endothermic event corresponds to the decomposition of the compound, which begins at approximately 200°C. researchgate.net The peak indicates that the decomposition of ammonium dihydrogen phosphate is an endothermic reaction. researchgate.net The melting point is often cited as 190°C, at which point the decomposition begins. sigmaaldrich.comsigmaaldrich.com DSC is a reliable method for studying the thermal decomposition of materials like those found in dry chemical fire extinguishers, where NH₄H₂PO₄ is a major component. researchgate.net
| DSC Thermal Events for NH₄H₂PO₄ | Approximate Temperature (°C) | Description | Reference |
| Melting/Decomposition | 190 - 200 | Endothermic peak indicating melting and onset of decomposition. | researchgate.netsigmaaldrich.com |
X-ray Photoelectron Spectroscopy (XPS) and X-ray Absorption Spectroscopy (XAS) for Elemental and Oxidation State Analysis
X-ray Photoelectron Spectroscopy (XPS) and X-ray Absorption Spectroscopy (XAS) are powerful, element-specific techniques used to probe the elemental composition and electronic structure of materials like NH₄H₂PO₄. nist.govyoutube.comxrayabsorption.org
XPS is a surface-sensitive technique that provides quantitative information about the elemental composition and the chemical, or oxidation, state of the elements present within the top few nanometers of a sample's surface. youtube.comuic.edu For NH₄H₂PO₄, an XPS survey scan would confirm the presence of nitrogen (N), phosphorus (P), oxygen (O), and hydrogen (as part of the ammonium ion). High-resolution scans of the P 2p, N 1s, and O 1s regions can provide information about their chemical environment. For instance, the binding energy of the P 2p peak can confirm that phosphorus is in the +5 oxidation state, characteristic of a phosphate group. researchgate.netrsc.org Similarly, the O 1s spectrum can be analyzed to distinguish between different oxygen environments, such as P-O-H and P=O bonds. researchgate.net
XAS is a technique that measures the absorption of X-rays by a specific element as a function of energy. xrayabsorption.orgresearchgate.net The resulting spectrum has a fine structure that is sensitive to the local geometric and electronic structure of the absorbing atom. xrayabsorption.org The X-ray Absorption Near-Edge Structure (XANES) region of the spectrum is particularly useful for determining the oxidation state and coordination chemistry (e.g., tetrahedral coordination of phosphorus in the phosphate ion). xrayabsorption.orgresearchgate.net XAS is highly element-specific, making it possible to study the phosphorus environment in NH₄H₂PO₄ without interference from other elements. acs.orgnih.gov
| Spectroscopic Technique | Information Obtained for NH₄H₂PO₄ | Reference |
| XPS | Elemental composition (N, P, O), oxidation states (e.g., P⁵⁺), and chemical bonding environments at the surface. | uic.eduresearchgate.netrsc.org |
| XAS/XANES | Element-specific local geometric structure, oxidation state, and coordination chemistry (e.g., PO₄ tetrahedron). | xrayabsorption.orgresearchgate.netacs.org |
Theoretical and Computational Approaches to Ammonium Phosphate Monobasic Nh4h2po4
Computational Modeling of Ammonium (B1175870) Phosphate (B84403) Monobasic (NH₄H₂PO₄) Crystal Growth
The growth of ammonium phosphate monobasic crystals, also known as ammonium dihydrogen phosphate (ADP), is a subject of significant research interest due to its applications in nonlinear optics and as a piezoelectric material. rsc.orgucl.ac.uk Computational models have been developed to understand and predict the growth kinetics and morphology of these crystals.
Studies have shown that the growth rates of ADP crystal faces can be measured and analyzed under controlled conditions of temperature, supersaturation, and solution velocity. researchgate.net The growth process is often found to be second-order with respect to supersaturation, suggesting that it is controlled by surface reactions. researchgate.net Notably, the growth rates of ADP are significantly higher than those of its isomorph, potassium dihydrogen phosphate (KDP), under similar conditions. researchgate.net
The morphology of ADP crystals is influenced by the pH of the growth solution. At lower, more acidic pH levels, the crystals tend to grow as long needles with small tips and slightly curved faces. github.io Computational simulations and experimental observations together help in understanding how impurities and additives can modify the crystal habit. For instance, the addition of triglycine (B1329560) sulfate (B86663) (TGS) has been studied to understand its effect on the crystal growth and properties of ADP. tandfonline.com
Table 1: Factors Influencing ADP Crystal Growth
| Parameter | Observation | Reference |
| Supersaturation | Growth rate is typically second-order with respect to supersaturation. | researchgate.net |
| pH of Solution | Lower pH (acidic) promotes the growth of long, needle-like crystals. | github.io |
| Additives/Impurities | Can be used to modify crystal properties and growth characteristics. | ucl.ac.uktandfonline.com |
| Temperature | A key parameter controlled in laboratory apparatus for growth rate measurements. | researchgate.net |
Density Functional Theory (DFT) Studies on Ammonium Phosphate Monobasic (NH₄H₂PO₄) Electronic Structure
Density Functional Theory (DFT) is a computational quantum mechanical modeling method used to investigate the electronic structure of many-body systems. DFT studies on NH₄H₂PO₄ provide fundamental insights into its bonding, electronic properties, and crystal structure.
According to computational materials science databases, NH₄H₂PO₄ crystallizes in the tetragonal I-42d space group. materialsproject.org The crystal structure is characterized by a framework of H₂PO₄ units with NH₄ clusters situated within it. In the NH₄ cluster, the nitrogen atom is tetrahedrally bonded to four hydrogen atoms. materialsproject.org Within the H₂PO₄ framework, the phosphorus atom is tetrahedrally bonded to four oxygen atoms. materialsproject.org DFT calculations can elucidate the nature of these bonds and the charge distribution within the crystal.
DFT studies are also used to determine the electronic band structure and density of states, which are crucial for understanding the optical and electronic properties of the material. These calculations can predict the band gap of the material, which is a key parameter for its application in optical devices.
Table 2: Crystallographic and Bonding Information for NH₄H₂PO₄ from Computational Models
| Parameter | Description | Value/Geometry | Reference |
| Crystal System | The crystal system to which NH₄H₂PO₄ belongs. | Tetragonal | materialsproject.org |
| Space Group | The specific symmetry group of the crystal. | I-42d | materialsproject.org |
| N-H Bond Length | The distance between Nitrogen and Hydrogen atoms in the ammonium ion. | 1.04 Å | materialsproject.org |
| P-O Bond Length | The distance between Phosphorus and Oxygen atoms in the dihydrogen phosphate ion. | 1.56 Å | materialsproject.org |
| N Coordination | The coordination geometry around the Nitrogen atom. | Tetrahedral | materialsproject.org |
| P Coordination | The coordination geometry around the Phosphorus atom. | Tetrahedral | materialsproject.org |
Molecular Dynamics Simulations of Ammonium Phosphate Monobasic (NH₄H₂PO₄) Systems
Molecular Dynamics (MD) simulations are a powerful computational method for studying the physical movements of atoms and molecules. For NH₄H₂PO₄, MD simulations are particularly useful for understanding the behavior of the ions in aqueous solutions and the dynamics of the crystal lattice.
MD simulations of aqueous solutions containing ammonium (NH₄⁺) and dihydrogen phosphate (H₂PO₄⁻) ions can provide detailed information about the hydration shells around these ions. core.ac.ukresearchgate.netresearchgate.net For instance, simulations can reveal the number of water molecules in the first hydration shell of the ammonium ion and their orientation, indicating the ion's structure-making or structure-breaking abilities in water. researchgate.net
In the context of phosphate ions in solution, ab initio MD simulations have shown that the first hydration shell of a phosphate anion is well-structured, with a significant number of hydrogen bonds formed with surrounding water molecules. researchgate.net While these studies often focus on the PO₄³⁻ ion, the principles can be extended to understand the hydration of H₂PO₄⁻. The dynamics of these hydration structures, including the residence time of water molecules, are critical for understanding processes like dissolution and crystallization.
MD simulations using reactive force fields (ReaxFF) have also been employed to study binary phosphate glasses, providing insights into the network connectivity and the role of different ions, which is analogous to understanding the interactions in a complex salt solution or melt. nih.gov
Thermodynamic Modeling of Phase Assemblages Involving Ammonium Phosphate Monobasic (NH₄H₂PO₄)
Thermodynamic modeling is essential for predicting the phase stability and equilibrium conditions in systems containing NH₄H₂PO₄. This is particularly important for industrial applications such as the production of fertilizers.
Quantitative thermodynamic models have been developed for complex multi-component systems that include NH₄H₂PO₄ and other salts like potassium phosphates, nitrates, and chlorides in an aqueous environment. researchgate.net These models, such as the Modified Quasichemical Model, can predict phase equilibria in these systems. researchgate.net They are parameterized by fitting to experimental data from lower-order subsystems and can then be used to calculate phase diagrams, liquidus temperatures, and salt solubilities in more complex mixtures. researchgate.net The FactSage thermochemical software is an example of a tool used for such calculations. researchgate.net
Studies have investigated the solid-liquid phase equilibrium in ternary systems, such as urea (B33335) phosphate + ammonium dihydrogen phosphate + water, at different temperatures. researchgate.net These investigations result in phase diagrams that show the crystallization regions of each component, which is crucial for controlling crystallization processes. researchgate.net Similar studies have been conducted for systems containing ammonium polyphosphates, which are relevant for mixed irrigation strategies in agriculture. acs.org These models and the resulting phase diagrams provide essential data for optimizing fertilizer formulations and storage conditions. acs.org
Table 3: Examples of Thermodynamic Modeling Applications for NH₄H₂PO₄ Systems
| System | Modeling Approach | Key Findings | Reference |
| NH₄⁺, K⁺//H₂PO₄⁻, H₂P₂O₇²⁻, NO₃⁻, Cl⁻ - H₂O | Modified Quasichemical Model | Predicts liquidus temperatures and phase equilibria for fertilizer applications. | researchgate.net |
| Urea Phosphate + NH₄H₂PO₄ + Water | Isothermal Solution Saturation | Constructs phase diagrams and determines crystallization regions at 25 and 55 °C. | researchgate.net |
| NH₄H₂PO₄ + Ammonium Polyphosphate + Water | Solid-Liquid Phase Equilibrium Measurement | Provides thermodynamic data to guide collaborative application in irrigation. | acs.org |
| H⁺−NH₄⁺−Na⁺−SO₄²⁻−NO₃⁻−Cl⁻−H₂O | Thermodynamic Model for Aqueous Aerosols | Models activities and solid phase saturation in atmospheric aerosol systems. | psu.edu |
Advanced Applications of Ammonium Phosphate Monobasic Nh4h2po4 in Materials Science and Engineering
Ammonium (B1175870) Phosphate (B84403) Monobasic (NH4H2PO4) in Fire Retardant Systems
Ammonium phosphate monobasic is a highly effective flame retardant, particularly for cellulosic materials like wood, paper, and textiles. alfa-chemistry.comphosphatesfacts.org Its efficacy stems from its behavior at elevated temperatures, where it interrupts the combustion cycle through a combination of chemical and physical actions.
Mechanisms of Flame Retardancy in Materials Treated with Ammonium Phosphate Monobasic (NH4H2PO4)
The fire-retardant action of Ammonium Phosphate Monobasic primarily occurs in the condensed phase (i.e., on the solid material itself) and is supplemented by gas-phase effects. alfa-chemistry.comnbinno.com The process involves a multi-step thermal decomposition that fundamentally alters the way a material burns.
Initial Decomposition : When heated to temperatures around 190°C, Ammonium Phosphate Monobasic decomposes to yield ammonia (B1221849) (NH3) and phosphoric acid (H3PO4). chemical-sales.com
Gas Phase Action : The released ammonia gas is non-combustible and acts to dilute the concentration of oxygen and flammable gases in the vicinity of the flame, thereby slowing the combustion process. nbinno.comchemical-sales.comchemical-sales.com
Condensed Phase Action : The phosphoric acid produced is the key agent in the condensed phase. It acts as a catalyst for dehydration reactions within the material, particularly in cellulosic substrates. nbinno.comappflameretardant.com This process involves the acid reacting with hydroxyl groups in the cellulose (B213188) to form a phosphate ester. phosphatesfacts.org
Char Formation : This phosphate ester is thermally unstable and subsequently degrades through dehydration, releasing water vapor and promoting the formation of a stable, non-flammable carbonaceous char on the material's surface. phosphatesfacts.orgappflameretardant.com This char layer serves multiple protective functions:
It acts as a physical barrier, insulating the underlying material from the heat of the flame. nbinno.comchemical-sales.com
It blocks the flow of oxygen to the substrate. chemical-sales.comappflameretardant.com
It prevents the release of flammable volatile compounds from the underlying material that would otherwise fuel the fire. appflameretardant.com
This mechanism, where a protective, insulating layer is formed, is a hallmark of intumescent systems. nbinno.comangpacmin.com At temperatures above 300°C, the phosphoric acid can polymerize into polyphosphoric acid, which is a viscous substance that further enhances the integrity of the char layer, providing progressive protection through flame retardancy, thermal insulation, and flame suppression. chemical-sales.com
| Phase | Mechanism | Description |
|---|---|---|
| Gas Phase | Inert Gas Dilution | Release of non-combustible ammonia (NH3) gas, which dilutes oxygen and flammable volatiles near the flame front. chemical-sales.comchemical-sales.com |
| Condensed Phase | Catalytic Dehydration | Phosphoric acid (H3PO4) acts as a catalyst, extracting water from the material (e.g., cellulose) and promoting charring. nbinno.comappflameretardant.com |
| Protective Char Formation | A stable, insulating layer of carbonaceous char forms on the surface, shielding the material from heat and oxygen. phosphatesfacts.orgappflameretardant.com |
Application in Building Materials and Cellulose-Based Products
The effectiveness of Ammonium Phosphate Monobasic as a flame retardant has led to its widespread use in treating a variety of materials to meet stringent fire safety standards. chemical-sales.comchemical-sales.com
Building Materials : Ammonium Phosphate Monobasic is a key component in intumescent paints and coatings applied to structural steel and other building elements. chemical-sales.comangpacmin.com When exposed to fire, these coatings swell to form a thick, porous foam layer that insulates the steel, delaying the time it takes to reach a critical temperature where it would lose its structural integrity. chemical-sales.com This provides valuable time for evacuation and firefighting efforts. angpacmin.comchemical-sales.com It is also incorporated into fire-retardant sealants. angpacmin.com
Cellulose-Based Products : Cellulosic materials are highly flammable, and Ammonium Phosphate Monobasic is particularly effective in protecting them. alfa-chemistry.comphosphatesfacts.org
Wood and Wood Composites : Wood products and medium-density fiberboard (MDF) are treated with solutions of Ammonium Phosphate Monobasic to reduce their flammability. chemical-sales.commdpi.com Experimental data has shown that treating wood with a 20% solution of Ammonium Phosphate Dihydrogen Phosphate can reduce the burning rate by 60%. chemical-sales.com
Textiles and Fabrics : It is used to impart flame resistance to textiles used in upholstery, curtains, and carpets, especially in public venues like cinemas and theaters. chemical-sales.comchemical-sales.com The treatment involves soaking the fabric in a solution of the chemical, which, after drying, leaves the flame-retardant components in the fibers. chemical-sales.comchemical-sales.com
Paper and Insulation : Paper and cellulose-based insulation materials are also treated to enhance their fire resistance.
The compound is also a primary component in some dry powder fire extinguishers, where it acts by smothering the fire and coating the fuel to prevent re-ignition. chemical-sales.com
Development of Chemically Bonded Phosphate Ceramics (CBPC) with Ammonium Phosphate Monobasic (NH4H2PO4)
Chemically Bonded Phosphate Ceramics (CBPCs) are a class of materials formed by an acid-base reaction at or near room temperature, distinguishing them from traditional ceramics that require high-temperature sintering. nih.gov These materials are known for high compressive strength, thermal resistance, and excellent adhesion. nih.govresearchgate.net Ammonium Phosphate Monobasic serves as a critical acidic phosphate source in the formulation of specific CBPCs.
Magnesium Phosphate Cement (MPC) Systems Incorporating Ammonium Phosphate Monobasic (NH4H2PO4)
Magnesium Phosphate Cement (MPC), a type of CBPC, is formed through a rapid, exothermic reaction between magnesium oxide (MgO) and a soluble acid phosphate, such as Ammonium Phosphate Monobasic (NH4H2PO4), in the presence of water. researchgate.netresearchgate.net
The primary chemical reaction in the MgO-NH4H2PO4 system leads to the formation of struvite, a crystalline hydrated magnesium ammonium phosphate, which is the main binding phase responsible for the cement's properties. researchgate.net
Reaction : MgO + NH4H2PO4 + 5H2O → NH4MgPO4·6H2O (Struvite) researchgate.net
These cements are valued for their rapid setting times and high early-age strength, making them suitable for applications like rapid pavement repair, nuclear waste encapsulation, and fire protection coatings. researchgate.netphoscrete.com The reaction is strongly exothermic, and retarders are often added to control the setting time and heat generation. researchgate.netdtic.mil
| Component | Chemical Formula | Function |
|---|---|---|
| Magnesium Oxide | MgO | Basic reactant; provides Mg2+ ions. researchgate.net |
| Ammonium Phosphate Monobasic | NH4H2PO4 | Acidic reactant; phosphate source. researchgate.net |
| Water | H2O | Reaction medium. researchgate.net |
| Retarders (e.g., Borax) | Na2B4O7·10H2O | Controls setting time and exothermic heat. nih.gov |
| Fillers/Aggregates (e.g., Fly Ash) | Varies | Improves workability and reduces cost. nih.gov |
Influence of Reactant Ratios on Phase Formation in CBPC
The stoichiometry of the reactants is a critical factor that governs the phase composition, microstructure, and ultimate mechanical properties of the resulting CBPC. In MPC systems, the molar ratio of magnesium oxide to the phosphate source (M/P ratio) and the water-to-cement ratio (W/C) are key parameters. researchgate.net
While much of the detailed literature focuses on potassium-based MPC (MKPC), the principles are directly applicable to ammonium-based systems. An optimal M/P ratio is crucial for ensuring complete reaction and preventing the presence of unreacted starting materials, which can be detrimental to strength and durability.
Low M/P Ratio : An excess of the phosphate component can lead to a weaker final product with residual, unreacted phosphate.
High M/P Ratio : An excess of MgO is common in many formulations to ensure the consumption of all phosphate. However, a very high ratio can result in a significant amount of unhydrated MgO in the final matrix, which may not contribute to the primary binding phase. researchgate.net
The precise ratio influences not only the formation of the primary struvite phase but also the potential for secondary phase formation, which can affect the long-term stability and properties of the ceramic. For instance, different hydration products can form depending on the local pH and concentration of reactants during the setting process. researchgate.net Therefore, careful control of reactant ratios is essential for engineering MPCs with desired properties such as specific setting times, compressive strengths, and durability.
Synthesis of Novel Inorganic Compounds Utilizing Ammonium Phosphate Monobasic (NH4H2PO4)
Beyond its role in cements and fire retardants, Ammonium Phosphate Monobasic is a valuable precursor in the synthesis of other inorganic materials due to its reactive phosphate and ammonium groups.
One significant application is in the synthesis of phospho-silicate ceramics. These materials can be formed by chemically reacting Ammonium Phosphate Monobasic with a sparsely soluble oxide and a sparsely soluble silicate (e.g., Wollastonite) in an aqueous solution. google.com The components, all in powder form, are mixed with water to form a slurry that hardens into a ceramic. google.com For example, a mixture might be composed of 30% by weight Ammonium Phosphate Monobasic, 10% sparsely soluble oxide, and 60% sparsely soluble silicate. google.com The resulting phospho-silicate ceramic exhibits high strength and low porosity. google.com
Furthermore, thermal treatment of Ammonium Phosphate Monobasic is a route to producing ammonium polyphosphates (APP). When heated above its melting point (e.g., 200-250°C), it undergoes condensation reactions to form long-chain polyphosphates. google.com These polyphosphates are themselves important flame retardants and are used in a variety of industrial applications. nbinno.comangpacmin.com The synthesis can be modified by including additives like calcium carbonate or magnesium carbonate during the heating process to produce non-tacky, free-flowing ammonium polyphosphate powders. google.com
Mixed-Valence Ammonium Iron Phosphate (NH4Fe2(PO4)2) Synthesis
Ammonium phosphate monobasic serves as a crucial precursor in the synthesis of advanced inorganic materials, including the novel mixed-valence ammonium iron phosphate, NH4Fe2(PO4)2. This compound is notable as the first reported example of an ammonium iron phosphate containing iron in two different oxidation states (Fe(II) and Fe(III)) nih.govacs.org. Its synthesis is primarily achieved through a high-temperature, high-pressure hydrothermal method nih.govacs.orgresearchgate.net.
The synthesis process involves heating a mixture of reactants in a sealed gold ampule within a specialized autoclave. An initial synthesis method utilized NH4H2PO4, (NH4)2HPO4, and Fe2O3 in water, heated to 500 °C at an estimated pressure of 32,000 psi for 24 hours acs.org. Interestingly, the black color of the resulting NH4Fe2(PO4)2 crystals indicated the presence of mixed valence states, which was unexpected since Fe2O3 was the sole iron source acs.org. It is theorized that under these extreme hydrothermal conditions, hydrogen gas forms from the reaction of water with the steel autoclave walls. This hydrogen then diffuses through the gold ampule, causing a partial reduction of Fe(III) to Fe(II) acs.org. A subsequent, more direct synthesis method yielding a pure product involved using NH4H2PO4, Fe2O3, and FeO as starting materials under the same hydrothermal conditions acs.org.
The resulting compound, NH4Fe2(PO4)2, possesses a complex and compact crystal structure. It crystallizes in the monoclinic space group C2/c nih.govacs.orgresearchgate.net. The structure is characterized by chains of edge-sharing Fe(II)O6 octahedra alongside chains of corner-sharing Fe(III)O6 octahedra and PO4 tetrahedra nih.govacs.orgresearchgate.net. These chains interconnect, forming tunnels where the ammonium (NH4+) cations are located nih.govacs.orgresearchgate.net. The presence of both Fe(II) and Fe(III) ions has been definitively confirmed using Mössbauer spectroscopy nih.govacs.orgresearchgate.net. Another form, β-NH4Fe2(PO4)2, has also been synthesized, which exhibits complex disorder phenomena within its structure researchgate.net.
| Parameter | Value |
|---|---|
| Crystal System | Monoclinic |
| Space Group | C2/c |
| a | 20.0066(1) Å |
| b | 14.8319(2) Å |
| c | 9.9899(1) Å |
| β | 119.278(1)° |
| Z | 16 |
Ammonium Metal Phosphate Hydrates (NH4MPO4∙H2O) for Controlled Release Applications
Ammonium metal phosphate hydrates (NH4MPO4∙H2O), where M represents a divalent metal ion such as Mg, Co, Fe, Mn, Ni, Zn, or Cu, are a class of compounds that can be synthesized using ammonium phosphate monobasic. These materials have garnered significant interest for their potential use in controlled-release applications, particularly as specialized fertilizers sut.ac.thresearchgate.net. The synthesis is often achieved through a straightforward and cost-effective simple precipitation method at room temperature in an aqueous solution sut.ac.thresearchgate.net.
The primary application for these materials is in agriculture as slow-release or controlled-release fertilizers. Conventional fertilizers can release nutrients rapidly, leading to environmental pollution and inefficient uptake by plants sut.ac.th. Ammonium metal phosphate hydrates, however, are designed to release essential nutrients—phosphate, ammonium, and various metal micronutrients—gradually over time researchgate.net. Research has shown that these compounds exhibit low ion release rates, with one study indicating that less than 15% of ions were released over a 24-hour period, confirming their suitability for slow-release applications sut.ac.th. This controlled dissociation helps to regulate the availability of nutrients in the soil, enhancing crop yield while minimizing environmental impact sut.ac.thresearchgate.net.
The specific metal ion incorporated into the structure influences the properties of the resulting compound. For instance, most of these hydrates, with metals like Mg, Co, Ni, and Cu, form an orthorhombic crystal structure, while the zinc-containing variant may exhibit a hexagonal structure sut.ac.th. The synthesis can also be influenced by the use of various polymeric surfactants, which can affect the morphology and crystal growth of the resulting powders sut.ac.th. The diverse characteristics of these materials, stemming from the different incorporated metals, also lead to unique magnetic, electrochemical, and catalytic properties researchgate.net.
| Metal Ion (M) | Crystal Structure (Typical) | Primary Application | Key Research Finding |
|---|---|---|---|
| Mg, Co, Fe, Mn, Ni, Cu | Orthorhombic | Slow-Release Fertilizer | Releases less than 15% of ions in 24 hours, suitable for controlled nutrient delivery. sut.ac.th |
| Zn | Hexagonal | Slow-Release Fertilizer | Structure can differ from other metal variants. sut.ac.th |
| Various (Mn, Fe, Co, Cu) | Orthorhombic | Pigments, Catalysts, Fire Retardants | Possess diverse characteristics including unique magnetic and catalytic properties. researchgate.net |
Ammonium Phosphate Monobasic (NH4H2PO4) in Non-Linear Optical Materials
Ammonium Phosphate Monobasic, commonly known as ADP, is a prominent crystal in the field of non-linear optics (NLO) optica.orglaser-crylink.com. NLO materials are crucial for advanced photonic technologies, as they can manipulate the properties of light, such as its frequency and intensity, which is essential for laser technology, telecommunications, and frequency conversion laser-crylink.comsamaterials.com. ADP is highly valued for its significant NLO coefficient, high optical damage threshold, and excellent transparency across a wide spectral range (0.18 - 1.53 µm) optica.orgsemi-el.com.
ADP's primary application in materials science is for frequency conversion processes. laser-crylink.comsemi-el.com These include:
Second Harmonic Generation (SHG): This process involves passing a laser beam through an ADP crystal to double its frequency (and halve its wavelength) samaterials.comsemi-el.com. This is particularly useful for generating ultraviolet (UV) light from more common laser sources, which has applications in fluorescence microscopy and laser spectroscopy semi-el.com.
Sum Frequency Generation (SFG): In SFG, two laser beams with different wavelengths are combined within the ADP crystal to produce a new beam whose frequency is the sum of the two input frequencies semi-el.com. ADP's high efficiency and low absorption make it an ideal medium for this process semi-el.com.
Higher Harmonic Generation: Due to its properties, ADP can be used for third or fourth harmonic generation of Nd-laser radiation, further extending its utility in producing light at various frequencies optica.org.
The non-linear optical response of ADP has been studied in detail. Z-scan measurements have revealed that ADP exhibits reverse saturable absorption and a self-focusing effect optica.orgresearchgate.net. The non-linear properties, such as the absorption coefficient (β) and refractive index (n2), are anisotropic, meaning they vary depending on the crystallographic direction optica.orgresearchgate.net. This anisotropy is closely linked to the material's laser damage threshold optica.org. Due to its unique combination of properties, ADP remains a key material in high-power laser systems and for applications requiring frequency modulation optica.orglaser-crylink.com.
| Property | Value / Description |
|---|---|
| Transparency Range | 0.18 - 1.53 µm semi-el.com |
| Symmetry Class | 42m semi-el.com |
| Density | 1.803 g/cm³ semi-el.com |
| Non-linear Coefficient (d36) | 0.47 pm/V (at 1.064 µm) semi-el.com |
| Optical Damage Threshold | 500 MW/cm² (at 1064 nm, 60 ns) semi-el.com |
| Refractive Index (no) at 632.8 nm | 1.52195 semi-el.com |
| Refractive Index (ne) at 632.8 nm | 1.47727 semi-el.com |
Role of Ammonium Phosphate Monobasic Nh4h2po4 in Advanced Agricultural Science and Soil Chemistry
Mechanisms of Nutrient Release from Ammonium (B1175870) Phosphate (B84403) Monobasic (NH4H2PO4) Fertilizers in Soil
The efficacy of monoammonium phosphate as a fertilizer is rooted in its chemical properties and its interactions within the complex soil environment. The release of its constituent nutrients, ammonium (NH4+) and phosphate (H2PO4-), is a dynamic process influenced by several key factors.
Solubility and Dissolution Kinetics in Varied Soil Moisture Conditions
Monoammonium phosphate is a water-soluble fertilizer, a characteristic that is fundamental to its nutrient release mechanism. lifosa.com Upon application to the soil, the MAP granules readily dissolve in the soil water. The rate and extent of this dissolution are directly linked to the amount of moisture present. In well-irrigated or high-moisture soils, the dissolution is rapid, leading to a quick release of ammonium and phosphate ions into the soil solution, making them immediately available for plant uptake. cropj.com
Conversely, under limited soil moisture conditions, the dissolution process is slower. This can be advantageous in preventing excessive initial nutrient concentrations that could be lost through leaching or fixation before the plant can utilize them. The dissolution kinetics are also influenced by the physical form of the fertilizer; for instance, granular formulations will dissolve more slowly than powdered forms. Research has shown that the concentration of phosphate in the soil solution can become very high in the immediate vicinity of a dissolving fertilizer granule. cdnsciencepub.com
The interaction with other substances in the soil can also affect dissolution. For example, studies have explored the solid-liquid phase equilibrium of ammonium dihydrogen phosphate with agricultural grade ammonium polyphosphate, indicating that their combined use could influence solubility and create slow-release properties. nih.gov
Impact of Soil pH on Ammonium and Phosphate Ion Availability
Soil pH is a master variable that significantly governs the availability of both ammonium and phosphate ions released from monoammonium phosphate. When MAP dissolves, it creates an acidic environment around the fertilizer granule, with the resulting solution having a pH of approximately 4.0 to 4.5. researchgate.netguidechem.com This initial acidity can be beneficial in neutral to alkaline soils, as it can help to solubilize micronutrients and enhance phosphorus availability. impactfertilisers.com.au
The availability of the ammonium ion (NH4+) is influenced by soil pH through the process of nitrification, which is the conversion of ammonium to nitrate (B79036) (NO3-) by soil bacteria. This process is most rapid in soils with a pH between 7 and 8 and slows down significantly at a pH of 5 or less. ufl.edu In acidic soils, the ammonium form is more persistent, which can be advantageous as it is less prone to leaching than the nitrate form. ufl.edu However, in high pH soils (greater than 7), there is a risk of ammonia (B1221849) volatilization, where the ammonium ion is converted to ammonia gas (NH3) and lost to the atmosphere. ufl.edu
The availability of the phosphate ion (H2PO4-) is also strongly pH-dependent. In acidic soils, phosphate ions can be "fixed" or precipitated by reacting with iron and aluminum, forming less soluble compounds. progressivecrop.com In alkaline soils, phosphate can be precipitated by calcium. progressivecrop.com The acidic reaction of MAP upon dissolution can temporarily counteract the effects of high pH in the immediate vicinity of the fertilizer granule, thereby enhancing phosphate availability. impactfertilisers.com.au Research indicates that plants preferentially take up phosphorus in the H2PO4- form, which is more prevalent in acidic conditions created by MAP, as opposed to the HPO4(2-) form found in more alkaline conditions. youtube.comyoutube.com
Formulation and Efficacy of Specialized Ammonium Phosphate Monobasic (NH4H2PO4) Fertilizers
Slow-Release Formulations Incorporating Ammonium Phosphate Monobasic (NH4H2PO4)
Slow-release fertilizers (SRFs) are designed to release nutrients gradually over time, which can reduce nutrient losses and improve plant uptake. fertilizer.org One common approach is to coat MAP granules with a semi-permeable material. Polymers are frequently used for this purpose, creating a physical barrier that regulates the entry of water and the subsequent outward diffusion of dissolved nutrients. cropj.comacs.org
Research has demonstrated the effectiveness of various coating materials. For instance, coating MAP with a biodegradable castor oil-based polyurethane layer has been shown to provide a continuous nutrient supply and improve phosphorus absorption in plants. acs.org Another study developed a slow-release fertilizer by creating a matrix of sodium alginate and poly (vinyl alcohol) phosphorylated with MAP, which extended the release of phosphorus over 45 days. ksu.edu.saresearchgate.net These coated fertilizers can be particularly beneficial in minimizing the risk of seedling toxicity when high rates of phosphorus are placed with the seed. soill.co.za
The following table summarizes the findings of a study on slow-release MAP formulations:
| Fertilizer Type | Phosphorus Release (%) after 45 days (pH 7, 25°C) |
| Slow-release MAP | 77% |
| Slow-release DAP | 57% |
| Data from a study on phosphate-bound alginate-graft polyacrylamide fertilizers. researchgate.net |
Polyphosphate Fertilizer Systems Derived from Ammonium Phosphate Monobasic (NH4H2PO4)
Polyphosphates are chains of phosphate molecules. Ammonium polyphosphate (APP) fertilizers are produced by reacting phosphoric acid with ammonia, which can also be derived from monoammonium phosphate and urea (B33335). acs.orgnih.gov These fertilizers contain a mixture of orthophosphate (single phosphate molecules) and polyphosphates of varying chain lengths. cropnutrition.com
The orthophosphate portion is immediately available for plant uptake, while the polyphosphate chains must first be hydrolyzed into orthophosphate by soil enzymes and microorganisms. cropnutrition.comwisc.edu This hydrolysis process provides a gradual release of phosphorus, acting as a slow-release mechanism. acs.org Short-chain soluble polyphosphate fertilizers have been shown to be more effective than traditional orthophosphate-based fertilizers like MAP in increasing the availability of soil phosphorus. nih.gov
The production of APP from MAP and urea has been optimized by studying the effects of reaction temperature, time, and the molar ratio of the reactants on the degree of polymerization and solubility. acs.orgnih.gov Liquid ammonium polyphosphate fertilizers, such as 10-34-0 or 11-37-0, offer high nutrient content and good storage stability. cropnutrition.comphosagro.com
Enhanced Nutrient Uptake and Agronomic Performance Studies
Research comparing MAP with other phosphorus fertilizers has often highlighted its advantages, particularly in certain soil types. For instance, in calcareous soils, the acidifying effect of MAP can lead to better crop yields and nutrient uptake compared to more alkaline-forming fertilizers like diammonium phosphate (DAP). mdpi.com
Studies on modified MAP fertilizers have also shown promising results. For example, sulfur-fortified MAP has been found to increase crop yield and sulfur uptake in calcareous soils. mdpi.com However, the effectiveness of some enhanced-efficiency fertilizers, such as certain polymer-coated MAP products, has shown variability depending on the specific environmental conditions and crop. redalyc.orgcanolacouncil.org
Below is a data table from a study on the effect of MAP and another phosphorus source on soybean root growth:
| Treatment | Root Length Increase over Control (%) | Root Tip Increase over Control (%) |
| Triple Superphosphate (B1263860) (TSP) | 55% | 21% |
| Monoammonium Phosphate (MAP) | 76% | 58% (surface applied) |
| Monoammonium Phosphate (MAP) | - | 78% (localized) |
| Data from a greenhouse experiment on soybean. mdpi.com |
Effects of Sulfur-Fortified Ammonium Phosphate Monobasic (NH4H2PO4) on Crop Yield
The application of sulfur-fortified ammonium phosphate monobasic, also known as monoammonium phosphate (MAP), has been shown to have a positive impact on crop yield, particularly in soils deficient in sulfur. mdpi.comresearchgate.net Sulfur is an essential nutrient for plant growth, playing a crucial role in the synthesis of amino acids and proteins, as well as in photosynthesis. cabidigitallibrary.org The incorporation of sulfur into MAP fertilizers offers a practical and economically viable method to address sulfur deficiencies in agricultural soils. mdpi.comresearchgate.net
Research conducted on maize grown in calcareous soil demonstrated that the use of sulfur-fortified MAP led to an average increase in crop yield of 9.3%. mdpi.comresearchgate.net A significant enhancement in both crop yield and sulfur uptake was noted when the sulfur addition in MAP exceeded 9%. mdpi.comresearchgate.net This suggests a direct correlation between the amount of sulfur applied through the fertilizer and the resulting crop performance.
In a comparative study, different levels of sulfur, in the form of ammonium sulfate (B86663) and elemental sulfur, were granulated with MAP. The results indicated a clear trend of increased yield with higher sulfur content in the MAP-based fertilizers. mdpi.com
Interactive Data Table: Effect of Sulfur-Fortified MAP on Maize Yield
| Treatment | Sulfur Addition (%) | Average Yield Increase (%) | Sulfur Uptake Increase (%) |
| MAP | 0 | - | - |
| MAP+3%S | 3 | Not significant | Not significant |
| MAP+6%S | 6 | Not significant | 10.7 |
| MAP+9%S | 9 | Significant | 12.4 |
| MAP+12%S | 12 | Significant | 23.6 |
This table presents data synthesized from a study on the effects of sulfur-fortified monoammonium phosphate on maize. The yield and sulfur uptake increases are in comparison to the standard MAP treatment without sulfur fortification. mdpi.com
The findings underscore the agronomic benefits of fortifying MAP with sulfur, providing a targeted approach to improve crop productivity in sulfur-deficient regions. mdpi.com
Nutrient Use Efficiency in Calcareous Soils
Nutrient use efficiency in calcareous soils presents a significant challenge for agricultural production due to the high pH and presence of calcium carbonate, which can lead to the fixation of essential nutrients, particularly phosphorus. frontiersin.orgnih.gov The efficiency of mineral phosphorus fertilizers in these soils is often low, as the phosphorus can rapidly become unavailable for plant uptake. frontiersin.orgdoaj.org
The type of phosphorus fertilizer applied plays a crucial role in its availability in calcareous soils. Acidic P fertilizers, such as monoammonium phosphate (MAP), have been found to be more effective than alkaline fertilizers like diammonium phosphate (DAP). nih.govmdpi.com The acidic nature of MAP can help to counteract the high pH of calcareous soils, potentially reducing phosphorus fixation and making it more available to plants. nih.gov
Studies have shown that sulfur-fortified MAP can further enhance nutrient uptake in calcareous soils. The addition of sulfur not only addresses potential sulfur deficiencies but can also contribute to a localized acidic environment, further improving phosphorus availability. mdpi.com In contrast, no statistically significant difference in crop yield was observed with sulfur-fortified DAP treatments in calcareous soil, suggesting that the choice of the phosphate carrier is critical. mdpi.com
Research on winter wheat in calcareous soils indicated that the phosphorus use efficiency (PUE) was significantly higher for acidic P fertilizers like triple superphosphate (TSP) and ammonium polyphosphate (APP) compared to alkaline fertilizers. mdpi.com This highlights the importance of selecting appropriate fertilizer formulations to optimize nutrient uptake and crop performance in high-pH soil environments.
Biogeochemical Cycling of Ammonium and Phosphate in Agricultural Systems
The biogeochemical cycles of nitrogen and phosphorus are fundamental to the functioning of agricultural ecosystems, governing the availability of these essential nutrients for plant growth. numberanalytics.commdpi.com These cycles involve a complex series of transformations and movements of nutrients between living organisms and the non-living environment, including the soil, atmosphere, and water. numberanalytics.com
Ammonium Transformation Pathways in Soil
The nitrogen cycle in soil is a multifaceted process involving several key transformation pathways for ammonium (NH4+). nih.govufl.edu These pathways are largely driven by microbial activity and are influenced by various soil conditions. mdpi.comufl.edu
The primary transformation pathways for ammonium in soil include:
Nitrification: This is a two-step process where ammonium is oxidized first to nitrite (B80452) (NO2-) and then to nitrate (NO3-) by specific groups of bacteria and archaea. mdpi.comufl.edu The first step is carried out by ammonia-oxidizing microbes, such as Nitrosomonas, while the second step is performed by nitrite-oxidizing microbes, like Nitrobacter. ufl.edu Nitrate is a form of nitrogen that is readily available for plant uptake. mdpi.com
Ammonification: This process involves the decomposition of organic matter by microorganisms, such as bacteria and fungi. byjus.com During decomposition, the organic nitrogen is converted back into inorganic ammonium, which can then be utilized by plants or undergo further transformation. byjus.com
Assimilation: Plants and microorganisms take up ammonium directly from the soil solution and incorporate it into their biomass to form organic nitrogen compounds like amino acids and proteins. numberanalytics.com
Ammonia Volatilization: Under certain conditions, particularly in soils with a pH greater than 8.0, ammonium can be converted to ammonia gas (NH3) and lost to the atmosphere. ufl.edu This process is abiotic and can be significant when high-nitrogen organic materials are applied to the soil. ufl.edu
Anammox (Anaerobic Ammonium Oxidation): In anoxic conditions, ammonium can be oxidized using nitrite as the electron acceptor, producing dinitrogen gas (N2). nih.gov
These interconnected pathways determine the fate of ammonium in the soil and its availability to crops. nih.gov
Phosphorus Dynamics and Fixation in Soil Profiles
Phosphorus dynamics in soil are characterized by low availability due to the slow diffusion and high fixation capacity of this nutrient. nih.govresearchgate.net This makes phosphorus a major limiting factor for plant growth in many agricultural systems. nih.gov
Once applied to the soil, soluble phosphate from fertilizers can undergo several transformations that reduce its availability to plants:
Adsorption: Phosphate ions can be strongly adsorbed onto the surfaces of soil minerals, such as iron and aluminum oxides in acidic soils and calcium carbonates in calcareous soils. mdpi.com
Precipitation: In soils with high concentrations of certain metal cations, phosphate can precipitate out of the soil solution to form insoluble or sparingly soluble minerals. nih.gov In calcareous soils, this often involves the formation of calcium phosphates. nih.gov
The availability of phosphorus in the soil is influenced by several factors, including:
Soil pH: Soil pH is a critical factor controlling phosphorus availability. In acidic soils, phosphorus is primarily fixed by iron and aluminum, while in alkaline soils, it is fixed by calcium. mdpi.comresearchgate.net
Soil Texture and Mineralogy: The clay content and the types of minerals present in the soil affect the number of adsorption sites available for phosphate fixation. mdpi.com
Organic Matter: Soil organic matter can influence phosphorus availability by competing with phosphate for adsorption sites and through the mineralization of organic phosphorus into plant-available forms. researchgate.net
Industrial Process Optimization and Engineering Applications of Ammonium Phosphate Monobasic Nh4h2po4
Process Control and Monitoring in Ammonium (B1175870) Phosphate (B84403) Monobasic (NH4H2PO4) Manufacturing
The industrial production of ammonium phosphate monobasic (NH4H2PO4), also known as monoammonium phosphate (MAP), involves the reaction of ammonia (B1221849) (NH3) and phosphoric acid (H3PO4). chemicalprocessplants.com Effective process control and monitoring are critical for ensuring product quality, maximizing yield, and maintaining safe operating conditions. researchgate.netresearchgate.net
Real-time Analysis of Reaction Parameters
The manufacturing process for MAP is relatively straightforward, commonly involving the reaction of ammonia and phosphoric acid in a 1:1 ratio within a pipe-cross reactor. chemicalprocessplants.com The exothermic nature of this reaction generates heat, which aids in evaporating water and solidifying the MAP product. chemicalprocessplants.com To ensure the desired product specifications and process efficiency, several key parameters are monitored and controlled in real-time.
In industrial settings, production units like pre-neutralizers, which function as continuously stirred-tank reactors (CSTR), are equipped with a suite of instruments to monitor the reaction. youtube.com These include temperature and pressure sensors linked to a central distribution control panel. youtube.com The control system also manages the inlet piping for liquid ammonia, phosphoric acid, and scrubber liquors, as well as outlet piping for the MAP slurry. youtube.com
Research into optimizing the production of crystalline MAP has identified specific operating conditions that yield high-quality products. A study focused on producing crystalline MAP from granular diammonium phosphate (DAP) and wet-process phosphoric acid established optimal parameters through systematic experimentation. researchgate.net These findings provide a baseline for process control, as detailed in the table below.
Table 1: Optimal Operating Conditions for Crystalline Monoammonium Phosphate Production
| Parameter | Optimal Value |
|---|---|
| H3PO4/DAP Mole Ratio | 1:1 |
| Reaction Temperature | 35 °C |
| Reaction Time | 45 minutes |
| Crystallization Temperature | 15 °C |
| Crystallization Time | 90 minutes |
| Agitation Speed | 70 rpm |
Source: Data derived from a study on producing crystalline monoammonium phosphate from diammonium phosphate and phosphoric acid. researchgate.net
Maintaining the correct mole ratio of ammonia to phosphoric acid is crucial. In some processes, the reaction is carried out in stages. For instance, a pre-neutralizer might be operated with an NH3:H3PO4 mole ratio of 0.5:1 to 0.6:1 before further ammonia is added in a granulator to achieve the final 1.0:1 ratio. ifdc.org This staged approach can improve the handling of the resulting slurry and simplify the scrubbing of ammonia from off-gases. ifdc.org
Impurity Management and Quality Control in Industrial Production
The quality of the final ammonium phosphate monobasic product is heavily dependent on the purity of the raw materials, particularly the phosphoric acid. chemicalprocessplants.com Wet-process phosphoric acid, a common feedstock, contains various impurities that can be carried over into the final product, making it suitable for fertilizer but not for more demanding industrial or laboratory applications. google.com Therefore, impurity management is a key aspect of quality control.
Processes have been developed specifically to produce purified MAP from wet-process phosphoric acid. google.com These methods involve reacting the acid with ammonia at controlled temperatures (50–80 °C) and a specific molar ratio (NH3/H3PO4 of 0.9 to 1.35). google.com The resulting slurry, which contains both MAP crystals and an insoluble sludge of impurities, undergoes separation to isolate the purified product. google.com This purification can achieve a high yield of approximately 70%. google.com
For applications requiring high purity, such as in analytical chemistry or molecular biology, MAP must meet stringent specifications like those set by the American Chemical Society (ACS). severnbiotech.comacs.org These standards dictate the maximum allowable levels for a range of impurities. Quality control in these contexts involves rigorous testing to ensure these limits are not exceeded. acs.org
Table 2: ACS Reagent Grade Specifications for Ammonium Phosphate, Monobasic
| Test | Specification (Maximum % Impurity) |
|---|---|
| Assay (NH4H2PO4) | 98.0% min. |
| pH of a 5% Solution | 3.8–4.4 at 25 °C |
| Insoluble Matter | 0.005% |
| Chloride (Cl) | 0.0005% |
| Nitrate (B79036) (NO3) | 0.001% |
| Sulfate (B86663) (SO4) | 0.003% |
| Heavy Metals (as Pb) | 0.0005% |
| Iron (Fe) | 0.001% |
| Potassium (K) | 0.005% |
| Sodium (Na) | 0.005% |
Source: Data from the American Chemical Society Reagent Chemicals specifications. acs.org
Role of Ammonium Phosphate Monobasic (NH4H2PO4) in Biotechnology and Fermentation
Ammonium phosphate monobasic serves as a critical component in various biotechnological processes, primarily as a nutrient source in microbial fermentation. chemtalk.com.aunih.gov Its high water solubility and ability to provide both nitrogen and phosphorus make it an effective supplement for promoting microbial growth. noahchemicals.comscbt.com
Nutrient Supplementation in Microbial Fermentation Processes
In fermentation, microorganisms require essential nutrients for growth and metabolic activity. Ammonium phosphate monobasic is an excellent source of both nitrogen, in the form of ammonium, and phosphorus, as phosphate. noahchemicals.com These elements are fundamental building blocks for cellular components like nucleic acids, proteins, and phospholipids.
A notable application is in the fermentative production of 2,3-butanediol (B46004) by Klebsiella pneumoniae. Research has shown that this microorganism can effectively utilize sugar cane juice as a carbon source when supplemented solely with ammonium phosphate. nih.gov In a medium containing approximately 180 g/L of sucrose (B13894) and 8.0 g/L of (NH4)2HPO4 (diammonium phosphate, a related compound), over 70 g/L of 2,3-butanediol and acetoin (B143602) were produced. nih.gov This demonstrates that ammonium phosphate can serve as a sufficient nutritional supplement, replacing more complex and expensive nutrient mixtures. nih.gov
Similarly, it is used as a mineral nutrient for yeast culture media, often in enological applications to ensure complete fermentation by correcting nitrogen deficiencies. chemtalk.com.aulamothe-abiet.com The consumption of ammonium ions by microorganisms like Aspergillus niger during citric acid fermentation is a key part of the process. nih.gov The uptake of ammonium is directly related to the initial concentration in the medium and influences biomass production and the synthesis of the desired product. nih.gov
Application as a Chemical Buffering Agent in Industrial Systems
Beyond its role in nutrition, ammonium phosphate monobasic is widely used as a chemical buffering agent in various industrial and laboratory settings. severnbiotech.commyskinrecipes.comchemimpex.com Its ability to stabilize the pH of a solution is crucial for many chemical reactions and processes.
pH Adjustment and Stability in Chemical Reactions
Ammonium phosphate monobasic is an acidic salt formed from a weak base (ammonia) and the first dissociation of a polyprotic acid (phosphoric acid). In solution, the dihydrogen phosphate ion (H2PO4-) can act as a weak acid, helping to maintain a stable pH. myskinrecipes.comnih.gov This buffering capacity is utilized in numerous applications, from laboratory buffer solutions to larger industrial processes. myskinrecipes.comscbt.com
The pH of an aqueous solution of ammonium phosphate monobasic is distinctly acidic; for example, a 0.2 Molar solution has a pH of 4.2, and a 5% solution has a pH range of 3.8 to 4.4. acs.orgnih.gov This property is particularly advantageous in processes that require a stable, acidic environment. For instance, in citric acid fermentation by Aspergillus niger, the consumption of ammonium salts helps decrease the pH, which is a necessary condition for the accumulation of citric acid. nih.gov It is also a component in buffer solutions used for column chromatography and protein crystallization. severnbiotech.comscbt.com
Analytical and Methodological Research Involving Ammonium Phosphate Monobasic Nh4h2po4
Ammonium (B1175870) Phosphate (B84403) Monobasic (NH4H2PO4) as an Analytical Standard
The reliability of analytical measurements is fundamentally dependent on the quality of the standards used for calibration and verification. Ammonium phosphate monobasic serves as a crucial analytical standard in several key areas due to its high purity and stability.
Standard for Nitrogen Determination (Kjeldahl Method)
Ammonium phosphate monobasic is frequently employed as a standard for nitrogen determination using the Kjeldahl method. sigmaaldrich.comsigmaaldrich.comreagecon.com This century-old technique remains a primary method for determining nitrogen content in a wide array of samples, including food, beverages, feed, grains, wastewater, and soil. itwreagents.comisabelpividori.net The Kjeldahl method involves three main steps: digestion, distillation, and titration. isabelpividori.net
In the digestion phase, the sample is heated with concentrated sulfuric acid, often with a catalyst, to convert organic nitrogen into ammonium sulfate (B86663). itwreagents.comisabelpividori.net Following digestion, the solution is made alkaline to convert the ammonium ions (NH4+) to ammonia (B1221849) (NH3), which is then separated by distillation. isabelpividori.net The distilled ammonia is collected in a receiving solution, typically boric acid, and then titrated to quantify the amount of nitrogen present. itwreagents.comisabelpividori.net
High-purity ammonium phosphate monobasic provides a known and stable source of nitrogen, allowing for the accurate calibration and validation of the Kjeldahl procedure. sigmaaldrich.comreagecon.com This ensures the reliability of the nitrogen content determined in the unknown samples.
Key Steps of the Kjeldahl Method:
| Step | Description |
| Digestion | The organic sample is heated with concentrated sulfuric acid to convert nitrogen to ammonium sulfate. |
| Distillation | An excess base is added to the digested mixture, converting ammonium to ammonia, which is then distilled. |
| Titration | The amount of ammonia in the receiving solution is quantified to determine the nitrogen content of the original sample. isabelpividori.net |
Reference Material in Trace Metal Analysis
In the field of trace metal analysis, the purity of reagents is paramount to avoid contamination and ensure accurate measurements. Ammonium phosphate monobasic is available in high-purity grades, with some products having a purity of ≥99.99% on a trace metals basis. thomassci.com This makes it a suitable reference material and matrix modifier in certain analytical techniques. Its use helps to minimize background interference from trace metal impurities that could otherwise compromise the analytical results.
Applications in Advanced Chromatographic Techniques
Chromatography is a powerful separation technique used extensively in analytical chemistry. Ammonium phosphate monobasic plays a significant role in various chromatographic methods, particularly in High-Performance Liquid Chromatography (HPLC).
Mobile Phase Composition in High-Performance Liquid Chromatography (HPLC)
Ammonium phosphate monobasic is a common component of the mobile phase in HPLC, particularly in reversed-phase chromatography. lichrom.comsigmaaldrich.com The mobile phase is the solvent that moves the sample through the chromatography column. As a buffer salt, ammonium phosphate monobasic helps to control and maintain a stable pH of the mobile phase. lichrom.comsrlchem.com This is crucial because pH can significantly influence the retention time and separation of analytes.
The pH of a 5% aqueous solution of ammonium phosphate monobasic typically falls between 4.0 and 4.4. sigmaaldrich.comsrlchem.com It is readily soluble in water, a key requirement for mobile phase components. lichrom.com By maintaining a consistent pH, ammonium phosphate monobasic ensures reproducible chromatographic separations. lichrom.com However, care must be taken to avoid its precipitation when using high concentrations of organic solvents like acetonitrile (B52724) in the mobile phase. hplc.eu
Properties of HPLC-Grade Ammonium Phosphate Monobasic:
| Property | Value |
| Appearance | White crystalline powder lichrom.comsrlchem.com |
| Solubility in Water | Readily soluble lichrom.com |
| pH (5% aqueous solution) | 4.0 - 4.4 sigmaaldrich.comsrlchem.com |
| UV Absorbance (1M aq. solution @260nm) | max. 0.05 srlchem.com |
| UV Absorbance (1M aq. solution @280nm) | max. 0.05 srlchem.com |
Speciation Analysis of Environmental Contaminants using Ammonium Phosphate Monobasic (NH4H2PO4)
Ammonium phosphate buffers are utilized as the mobile phase in the speciation analysis of various environmental contaminants, such as arsenic and chromium species. rsc.org Speciation analysis is the process of identifying and quantifying the different chemical forms of an element in a sample. This is important because the toxicity and mobility of elements can vary significantly depending on their chemical form.
In a study on the simultaneous speciation of arsenic, chromium, and cadmium, an ammonium phosphate buffer was used as the mobile phase for HPLC separation. rsc.org The pH of the mobile phase was a critical parameter that was optimized to achieve the separation of the different species. rsc.org While ammonium phosphate was effective for separating some species, other eluents like ammonium nitrate (B79036) were also investigated to optimize the separation of all target analytes. rsc.org The strong buffering capacity of phosphate buffers makes them a valuable tool in these types of analyses. rsc.org
Optimization Reagents in Protein Structural Analysis and Proteomics
Ammonium phosphate monobasic is also a valuable reagent in the fields of protein structural analysis and proteomics. severnbiotech.comhamptonresearch.com It is used in the formulation of crystallization screens and as an optimization reagent in protein crystallization. hamptonresearch.com Protein crystallization is a critical step in determining the three-dimensional structure of proteins using techniques like X-ray crystallography.
The concentration and type of salt in the crystallization solution can significantly influence the formation of protein crystals. Ammonium phosphate monobasic, supplied as a sterile-filtered solution, is used to systematically vary the conditions to find the optimal environment for crystal growth. hamptonresearch.com Its use in creating buffer solutions for column chromatography in proteomics is also noted. severnbiotech.com
Phase Equilibria and Solution Chemistry of Ammonium Phosphate Monobasic Nh4h2po4
Ternary System Isotherms of NH4H2PO4-(NH4)2HPO4-H2O
The study of the ternary system NH4H2PO4-(NH4)2HPO4-H2O is essential for understanding the conditions under which these salts can coexist in solution and as solid phases. Isotherms, which map the composition of the saturated solution at a constant temperature, provide a comprehensive picture of the system's phase behavior.
A synthetic method employing conductivity measurements is a key technique for determining the isotherms of the NH4H2PO4-(NH4)2HPO4-H2O system. imist.maresearch-nexus.net This method involves titrating a solution of known composition with water and monitoring the conductivity. imist.ma The points of phase change are identified by breaks in the conductivity curve, allowing for the precise determination of the saturated solution's composition. imist.ma This experimental setup is often semi-automated, utilizing a conductimeter, a thermostat for precise temperature control (typically with an accuracy of ±0.1 °C), and an automatic burette for accurate water addition. imist.ma The compositions of the resulting solid phases are then confirmed using techniques like chemical analysis and X-ray diffraction. imist.maimist.ma
Investigations of the NH4H2PO4-(NH4)2HPO4-H2O ternary system at various temperatures have identified several solid phases. imist.maimist.ma These include the α- and β-polymorphic forms of ammonium (B1175870) phosphate (B84403) monobasic (NH4H2PO4) and diammonium phosphate ((NH4)2HPO4). imist.maimist.ma At lower temperatures, such as -7°C and -9°C, additional solid phases like the dihydrate of diammonium phosphate ((NH4)2HPO4·2H2O) and ice can also be present in stable equilibria. research-nexus.net
The existence domains of these solid phases are represented by different branches on the solubility isotherm. imist.ma For instance, at 45°C, the isotherm exhibits distinct solubility branches for α-NH4H2PO4, β-NH4H2PO4, and (NH4)2HPO4. imist.ma The points where these branches intersect are invariant points, representing solutions in equilibrium with two solid phases. imist.ma The compositions of these saturated solutions at different temperatures have been experimentally determined, providing crucial data for industrial processes. imist.ma
Table 1: Experimental Compositions (Mass Percentages) of Saturated Solutions in the NH4H2PO4-(NH4)2HPO4-H2O Ternary System at 45°C. imist.ma
| Point | w(NH4H2PO4)% | w((NH4)2HPO4)% | w(H2O)% | Solid Phase |
| A | 34.50 | 0.00 | 65.50 | α-NH4H2PO4 |
| B | 18.25 | 29.50 | 52.25 | α-NH4H2PO4 + β-NH4H2PO4 |
| C | 0.00 | 43.00 | 57.00 | (NH4)2HPO4 |
Solid-Liquid Phase Equilibrium Studies for Ammonium Phosphate Monobasic (NH4H2PO4)
The solid-liquid phase equilibrium of NH4H2PO4 is a fundamental aspect of its chemistry, dictating its solubility and crystallization behavior. These studies are vital for applications ranging from fertilizer production to the growth of optical crystals.
Temperature has a significant impact on the solubility of ammonium phosphate monobasic. imist.manih.gov Generally, the solubility of NH4H2PO4 increases with rising temperature. imist.maresearchgate.net This trend is observed in both binary (NH4H2PO4-H2O) and ternary systems. imist.manih.gov For example, in the NH4H2PO4-(NH4)2HPO4-H2O system, the solubility of all solid phases, including the different forms of NH4H2PO4, increases as the temperature rises from 30°C to 65°C. imist.ma
The temperature also influences the stability of different crystalline forms. For instance, the transition between the α and β forms of NH4H2PO4 is temperature-dependent. imist.ma Furthermore, at temperatures below 15.2°C, diammonium phosphate can exist as a dihydrate ((NH4)2HPO4·2H2O). imist.ma
Table 2: Solubility of NH4H2PO4 in Water at Different Temperatures. nih.gov
| Temperature (K) | Mole Fraction Solubility of NH4H2PO4 |
| 278.2 | 0.0416 |
| 283.2 | 0.0465 |
| 288.2 | 0.0518 |
| 293.2 | 0.0577 |
| 298.2 | 0.0641 |
| 303.2 | 0.0711 |
| 308.2 | 0.0788 |
| 313.2 | 0.0871 |
In addition to stable equilibria, aqueous solutions of ammonium phosphates can exhibit metastable states. imist.maresearch-nexus.net Metastable equilibrium is a state where a system persists for a significant time in a non-equilibrium state. research-nexus.net In the context of the NH4H2PO4-(NH4)2HPO4-H2O system, this can manifest as the presence of a solid phase outside its thermodynamically stable domain. imist.maresearch-nexus.net
For example, at low temperatures like -7°C, a metastable equilibrium involving only the solid phase of diammonium phosphate ((NH4)2HPO4) has been observed. research-nexus.net The existence of these metastable states is a critical consideration in industrial applications, as they can lead to the unexpected precipitation of salts during the storage of liquid fertilizers, a phenomenon often seen as a white precipitate forming at the bottom of storage tanks. imist.ma The study of these metastable equilibria is crucial for controlling the stability of ammonium phosphate solutions over time. imist.ma
Solution Dynamics and Ionic Interactions of Ammonium Phosphate Monobasic (NH4H2PO4)
The behavior of ammonium phosphate monobasic in solution is governed by the interactions between the ammonium (NH4+) and dihydrogen phosphate (H2PO4-) ions and water molecules. In aqueous solutions, NH4H2PO4 dissociates into these ions. The dihydrogen phosphate ion can further participate in acid-base equilibria with water, contributing to the acidic nature of the solution; a 0.1% concentration of NH4H2PO4 has a pH of 4.7. wikipedia.org
The presence of other ions, such as those from diammonium phosphate ((NH4)2HPO4) or other salts, further complicates the ionic interactions in solution. daneshyari.com These interactions influence the solubility and crystallization behavior of NH4H2PO4. For instance, in the NH4H2PO4-(NH4)2HPO4-H2O system, the common ion effect plays a role, where the presence of ammonium ions from (NH4)2HPO4 affects the solubility of NH4H2PO4. Understanding these complex ionic interactions is key to predicting and controlling the phase behavior of multicomponent systems containing ammonium phosphate monobasic.
Electrolytic Conductance in Saturated Solutions
Ammonium phosphate monobasic (NH₄H₂PO₄), also known as monoammonium phosphate (MAP), is an electrolyte that dissociates into ammonium (NH₄⁺) and dihydrogen phosphate (H₂PO₄⁻) ions when dissolved in water. The electrical conductivity of an aqueous solution of NH₄H₂PO₄ is dependent on the concentration of these ions and their mobility. In a saturated solution, the concentration of the dissolved salt is at its maximum under a given set of conditions, which directly influences its electrolytic conductance.
Several factors influence the electrolytic conductance of a saturated NH₄H₂PO₄ solution, including temperature and the nature of the solvent. As the temperature of the solution increases, the solubility of ammonium phosphate monobasic generally increases, leading to a higher concentration of ions in the saturated solution and consequently a higher electrolytic conductance. Increased temperature also enhances ion mobility by decreasing the viscosity of the water, further contributing to higher conductivity.
Specific measurements for non-saturated solutions provide insight into the conductive properties of the compound. For instance, at 20°C, a 0.1% aqueous solution of monoammonium phosphate has an electrical conductivity of 0.86 mS/cm, while a 1.0% solution has a significantly higher conductivity. peatmoss.es For a more concentrated 2.5 M solution of ammonium phosphate monobasic at 25°C, the measured electrical conductivity is in the range of 81.9 to 100.1 mS/cm.
The study of ternary systems, such as NH₄H₂PO₄-(NH₄)₂HPO₄-H₂O, utilizes conductivity measurements to determine the solid-liquid phase equilibria at various temperatures. imist.ma This method relies on the principle that the conductivity of the solution changes as the concentration of the dissolved salts changes, allowing for the identification of saturation points and the nature of the solid phases present. imist.ma
Interactive Data Table: Electrical Conductivity of Monoammonium Phosphate Solutions
| Concentration (% w/v) | Temperature (°C) | Electrical Conductivity (mS/cm) |
| 0.1 | 20 | 0.86 |
| 1.0 | 20 | Not specified |
Data sourced from a technical data sheet for monoammonium phosphate. peatmoss.es
Interactive Data Table: Measured Properties of 2.5 M Ammonium Phosphate Monobasic Solution
| Property | Temperature (°C) | Value |
| Measured Conductivity Range | 25 | 81.9 - 100.1 mS/cm |
| Measured pH Range | 25 | 3.5 - 3.8 |
This data pertains to a specific crystallization grade reagent.
Environmental Research on the Biogeochemical Cycling of Ammonium Phosphate Monobasic Nh4h2po4 Components
Fate and Transformation Mechanisms of Ammonium (B1175870) and Phosphate (B84403) in Aquatic Systems
The introduction of ammonium and phosphate into aquatic systems triggers a complex series of biological and chemical processes that determine their ultimate fate. These nutrients are essential for life, but their overabundance can lead to significant environmental problems. iipseries.org
Assimilation by Microorganisms and Algal Blooms
Ammonium and phosphate are primary nutrients for aquatic microorganisms, including bacteria and algae. mdpi.commdpi.com In aquatic environments, these microorganisms readily assimilate these compounds to support their growth and reproduction. secure-platform.com
Ammonium Assimilation: Microalgae and bacteria preferentially uptake ammonium as a nitrogen source because it is energetically less costly to assimilate compared to other nitrogen forms like nitrate (B79036). mdpi.comfrontiersin.org The assimilated ammonium is incorporated into essential organic molecules such as amino acids and proteins. mdpi.comeagri.org
Phosphate Assimilation: Phosphate is a critical component of nucleic acids (DNA and RNA), lipids, and energy-transfer molecules like ATP. mdpi.com Microalgae can absorb and store phosphate, a phenomenon known as "luxury uptake," especially when it is abundant. mdpi.comresearchgate.net This stored phosphorus can sustain growth even when external phosphate levels become limited. researchgate.net
The rapid assimilation of ammonium and phosphate, particularly in nutrient-rich waters, can lead to the proliferation of algae and cyanobacteria, resulting in algal blooms. fiveable.meknowyourh2o.com These blooms can have several negative consequences:
Oxygen Depletion: When the large biomass of algae from a bloom dies and decomposes, bacteria consume large amounts of dissolved oxygen, leading to hypoxic or anoxic conditions (low or no oxygen). knowyourh2o.comchemrj.org This can result in fish kills and harm other aquatic organisms. knowyourh2o.comusda.gov
Toxin Production: Some species of cyanobacteria that form harmful algal blooms (HABs) can produce toxins that are dangerous to aquatic life and can pose a risk to human health if the water is used for drinking or recreation. iipseries.orgsolitudelakemanagement.com
Reduced Water Clarity: Dense algal blooms block sunlight from reaching submerged aquatic plants, inhibiting their growth and disrupting the ecosystem's balance. solitudelakemanagement.com
Nitrogen and Phosphorus Transformation Pathways in Soil and Wastewater Treatment
The transformation of nitrogen and phosphorus from sources like ammonium phosphate monobasic is a key focus in both soil science and wastewater treatment to mitigate environmental impacts.
In Soil:
Nitrogen Transformations: In soil, ammonium can undergo several transformations. The process of nitrification is a two-step biological oxidation where bacteria convert ammonium to nitrite (B80452) (NO₂⁻) and then to nitrate (NO₃⁻). eagri.org Nitrate is highly mobile in soil and can be leached into groundwater or lost to the atmosphere as nitrogen gas through denitrification under anaerobic (low oxygen) conditions. uada.edu The application of ammonium-containing fertilizers can influence soil pH, which in turn affects the availability and transformation of phosphorus. researchgate.net For instance, the oxidation of ammonium to nitrate can decrease soil pH. researchgate.net
Phosphorus Transformations: Phosphate in soil can be taken up by plants and microorganisms or can be "fixed" by binding with minerals containing calcium, iron, and aluminum, making it less available to plants. uada.edunih.gov The availability of phosphorus is influenced by soil pH; it is generally most available in a pH range of 6 to 7. Phosphate-solubilizing microorganisms can play a role in converting insoluble forms of phosphorus into plant-available forms. nih.gov
In Wastewater Treatment:
Wastewater treatment plants are designed to remove nutrients like nitrogen and phosphorus to prevent pollution of receiving water bodies.
Nitrogen Removal: Biological nutrient removal processes in wastewater treatment often involve nitrification followed by denitrification. mdpi.com In some systems, microalgae are used to assimilate nitrogen and phosphorus from wastewater. nih.gov Studies have shown that a significant percentage of nitrogen can be removed through assimilation by microorganisms and through processes like ammonia (B1221849) stripping. nih.gov
Phosphorus Removal: Phosphorus can be removed through biological uptake by microorganisms or by chemical precipitation. researchgate.netclimatesmartwater.org In enhanced biological phosphorus removal systems, specific bacteria are encouraged to take up and store large amounts of phosphorus. Chemical precipitation involves adding chemicals that react with phosphate to form a solid that can be settled out. researchgate.net Research has explored the use of various sorbent materials to effectively remove phosphorus from wastewater. mdpi.comacademicjournals.org
Table 1: Nitrogen and Phosphorus Removal Mechanisms in Different Systems
| System | Primary Nitrogen Transformation/Removal | Primary Phosphorus Transformation/Removal | Key Factors |
|---|---|---|---|
| Aquatic Systems | Assimilation by phytoplankton and bacteria, Nitrification | Assimilation by phytoplankton and bacteria, Adsorption to sediments | Nutrient concentration, Light, Temperature, pH |
| Soil | Nitrification, Denitrification, Plant uptake, Immobilization | Plant uptake, Mineral fixation, Solubilization by microbes | Soil type, pH, Moisture, Organic matter |
| Wastewater Treatment | Nitrification, Denitrification, Assimilation by microorganisms, Ammonia stripping | Biological uptake (luxury uptake), Chemical precipitation, Adsorption | Dissolved oxygen, Organic carbon source, pH, Temperature |
Environmental Management Strategies Related to Phosphate Inputs
Given the significant environmental consequences of excess phosphate, numerous management strategies have been developed to control its input into aquatic systems, particularly from agricultural sources where ammonium phosphate monobasic is a common fertilizer.
Best Management Practices (BMPs) in Agriculture: To minimize phosphorus loss from agricultural fields, a variety of BMPs are recommended. scirp.org These include:
Soil Testing: Regularly testing soil phosphorus levels helps to ensure that fertilizer is applied only when needed and in appropriate amounts. usda.govumn.edu
Subsurface Application: Injecting or banding phosphate fertilizers below the soil surface reduces the risk of it being carried away by surface runoff. umn.edu
Conservation Tillage: Practices like no-till farming reduce soil erosion, which in turn decreases the transport of phosphorus attached to soil particles. umn.edutennessee.edu
Buffer Strips: Establishing vegetated areas between fields and water bodies can help filter out phosphorus from runoff. mdpi.com
Wastewater Treatment Plant Upgrades: Enhancing the capacity of wastewater treatment plants to remove phosphorus is a critical strategy. tennessee.edu This can involve implementing advanced biological nutrient removal processes or adding chemical precipitation steps. researchgate.netclimatesmartwater.org
Phosphate Reduction in Products: Reducing or eliminating phosphates in detergents and other cleaning products has been an effective measure in decreasing phosphate loads to wastewater treatment plants and, consequently, to surface waters. scielo.br
Nutrient Recovery and Recycling: There is growing interest in technologies that can recover phosphorus from wastewater and manure for reuse as fertilizer. researchgate.netyoutube.com This not only reduces pollution but also helps to close the loop on a finite resource. climatesmartwater.org
Table 2: Comparison of Phosphate Management Strategies
| Strategy | Description | Primary Target Source | Effectiveness |
|---|---|---|---|
| Agricultural BMPs | Implementation of practices like soil testing, conservation tillage, and buffer strips to reduce nutrient runoff. | Agricultural non-point source pollution. | High, when widely adopted. Reduces both dissolved and particulate P loss. |
| Wastewater Treatment Enhancement | Upgrading treatment facilities with advanced biological or chemical phosphorus removal technologies. | Municipal and industrial point source pollution. | Very high for point sources, can achieve very low effluent P concentrations. |
| Product Reformulation | Reducing or banning the use of phosphates in consumer products like detergents. | Domestic wastewater. | Highly effective in reducing P loads from households. |
| Nutrient Recovery | Implementing technologies to capture and reuse phosphorus from waste streams. | Wastewater, Manure. | Emerging strategy with high potential for both pollution control and resource conservation. |
Future Research Directions and Emerging Trends for Ammonium Phosphate Monobasic Nh4h2po4
Integration of Smart Technologies in Ammonium (B1175870) Phosphate (B84403) Monobasic (NH4H2PO4) Production
The manufacturing of ammonium phosphate monobasic is evolving with the integration of smart technologies designed to optimize efficiency, quality, and environmental performance. justdial.com The implementation of real-time monitoring and automated control systems is becoming crucial for precise process management. justdial.com Smart technologies are being explored to track catalyst performance and manage chemical dosing systems, which could revolutionize how production parameters are controlled. justdial.comgoogle.com
A significant area of research is the use of artificial intelligence (AI) to model and predict the influence of process variables on final product quality. researchgate.net For instance, studies have successfully applied Artificial Neural Network (ANN) models to analyze data from production lines. researchgate.net These models can predict how impurities from raw materials like phosphoric acid—such as iron (Fe), aluminum (Al), magnesium (Mg), and others—affect the physical characteristics of ammonium phosphate granules, including size and yield. researchgate.net By understanding these complex relationships, manufacturers can implement predictive quality control, making real-time adjustments to maintain desired product specifications. researchgate.net
Table 1: Smart Technologies in Ammonium Phosphate Monobasic Production
| Technology | Application Area | Potential Benefits | Research Findings |
| Artificial Neural Networks (ANN) | Predictive Quality Control | Improved granulation yield, consistent grain size, better control over product's average diameter. | ANN models effectively predict the impact of phosphoric acid impurities (Fe, Al, Mg) on the physical quality of ammonium phosphate fertilizers. researchgate.net |
| Smart Dosing Systems | pH and Reactant Control | Precise pH management, optimized reactant consumption, increased process efficiency, and enhanced sustainability. | Innovations in analytical methods allow for more accurate, real-time pH adjustments, crucial for sectors requiring high-purity inputs. justdial.com |
| Real-Time Process Monitoring | Process Optimization | Immediate detection of deviations, reduced waste, improved product consistency, and enhanced safety. | Continuous monitoring allows for dynamic adjustments to variables like temperature and pressure during the neutralization reaction. |
| Predictive Maintenance Sensors | Equipment Reliability | Reduced downtime, lower maintenance costs, and extended equipment lifespan. | Sensors on reactors and granulation equipment can predict failures before they occur, ensuring uninterrupted production. |
Sustainable Synthesis Routes and Circular Economy Approaches for Ammonium Phosphate Monobasic (NH4H2PO4)
The principles of the circular economy are increasingly influencing the production of ammonium phosphate monobasic, with a focus on recovering essential nutrients from waste streams. utoronto.ca Wastewater, in particular, is being reconceptualized from a nuisance to a valuable resource for phosphorus and ammonium. utoronto.ca
Research has led to the development of advanced membranes and adsorbents that can selectively recover phosphate and ammonium from municipal and industrial wastewater. utoronto.cautoronto.ca One innovative approach uses membranes embedded with inorganic particles like akaganeite and zeolite 13X, which have a high affinity for phosphate and ammonium. utoronto.ca After adsorption, these nutrients can be recovered from the membrane and used as raw materials for fertilizer production, creating a closed-loop system. utoronto.ca Similarly, modified bentonite (B74815) clays (B1170129) have shown high recovery rates for both phosphate (80%) and ammonium (78.5%), with the resulting nutrient-rich material having potential as a slow-release fertilizer. mdpi.comnih.gov These technologies not only address the challenge of nutrient pollution but also mitigate the reliance on finite resources like phosphate rock. sciencepolicyjournal.org Other research explores the use of food waste as a feedstock; through fermentation and bacterial conversion, waste can be transformed into valuable chemicals, including sources for bioplastics, with ammonium compounds used to support the bacterial synthesis. chemeurope.com
Table 2: Circular Economy Approaches for Nutrient Recovery
| Technology/Method | Source Stream | Recovered Nutrients | Efficiency/Performance |
| Adsorptive Membranes | Wastewater | Phosphate, Ammonium | Particles within the membrane adsorb nutrients, which are then recovered by washing, regenerating the membrane for reuse. utoronto.ca |
| Modified Bentonite Clay (f-MB) | Wastewater | Phosphate, Ammonium | Achieved recovery rates of 80% for phosphate and 78.5% for ammonium; reusable for multiple cycles. mdpi.comnih.gov |
| Struvite Precipitation | Wastewater, Sludge | Phosphate, Ammonium | A well-established method to recover phosphorus and nitrogen in the form of magnesium ammonium phosphate (struvite). sciencepolicyjournal.org |
| MOF Composites from Waste | PET Plastic Waste | Phosphate | Metal-organic frameworks (MOFs) synthesized using ligands from PET waste show high phosphate adsorption capacity (72.16 mg g⁻¹). rsc.org |
| Bioconversion of Food Waste | Food Waste | Carbon, Nitrogen | Fermented food waste provides a carbon source for bacteria, which, when fed a nitrogen source like ammonium sulfate (B86663), produce biodegradable polymers. chemeurope.com |
Advanced Functional Materials Based on Ammonium Phosphate Monobasic (NH4H2PO4) for Next-Generation Technologies
Ammonium phosphate monobasic is not only a bulk chemical but also a precursor for advanced functional materials with specialized properties for high-tech applications. wikipedia.org Its inherent characteristics, such as piezoelectricity and birefringence, make it valuable in electronics and optics. wikipedia.org
Monoammonium phosphate crystals are piezoelectric, meaning they generate an electric charge in response to mechanical stress. wikipedia.org This property led to their use in sonar transducers, where they replaced more sensitive or difficult-to-work materials. wikipedia.org In the field of optics, the tetragonal crystal structure of NH4H2PO4 results in birefringence, a property useful for manipulating polarized light. wikipedia.org
Future research is focused on creating novel materials by modifying or using ammonium phosphate monobasic as a building block. For example, it can be used to synthesize metal pyrophosphates, such as cadmium pyrophosphate (Cd2P2O7) or titanium phosphate (TiP2O7). researchgate.net These materials have shown excellent performance as heterogeneous catalysts in organic synthesis. researchgate.net The development of nanomaterials and composites is another promising frontier, where the unique properties of nanoscale materials can be harnessed for applications in theranostics, sensors, and energy storage. nih.gov
Table 3: Advanced Materials from Ammonium Phosphate Monobasic
| Material | Precursor | Key Property | Application |
| Piezoelectric Crystals | NH4H2PO4 | Piezoelectricity | Sonar transducers, sensors, actuators. wikipedia.org |
| Optical Crystals | NH4H2PO4 | Birefringence | Modulators, Q-switches, and other optical components. wikipedia.org |
| Cadmium Pyrophosphate (Cd2P2O7) | NH4H2PO4, Cadmium Chloride | Catalytic Activity | Heterogeneous catalyst for the synthesis of 2,3-dihydroquinazolin-4(1H)-one derivatives. researchgate.net |
| Titanium Phosphate (TiP2O7) | NH4H2PO4, Titanium Tetrachloride | Enhanced Catalytic Efficiency | Improved catalyst for synthesizing quinazolin-4(3H)-one derivatives. researchgate.net |
| Phosphate-Based Nanomaterials | NH4H2PO4 | High Surface Area, Tunable Properties | Potential use in targeted drug delivery, bio-imaging, and advanced coatings. nih.gov |
Predictive Modeling and Artificial Intelligence in Ammonium Phosphate Monobasic (NH4H2PO4) Research
Predictive modeling and artificial intelligence are becoming indispensable tools in modern chemical research, enabling scientists to forecast material behavior and optimize processes with greater accuracy and speed. In the context of ammonium phosphate monobasic, these technologies are applied across its lifecycle, from production to application.
In manufacturing, AI models like Artificial Neural Networks (ANN), Multiple Linear Regression (MLR), and Principal Components Analysis (PCA) are used to analyze complex production data. researchgate.net These models can identify the most significant variables affecting product quality and predict outcomes based on input parameters, moving beyond complex and not-yet-mastered mechanistic simulation models. researchgate.net For environmental applications, machine learning is used to create hybrid prediction models for the adsorption of ammonium from wastewater. researchgate.net Techniques like Feed-Forward Neural Networks (FF-NN) and Elman Recurrent Neural Networks (ER-NN) can estimate ammonium adsorption with very low error rates (MAPE < 1%), providing reliable predictions that can reduce the need for costly and time-consuming experiments. researchgate.net Furthermore, studies comparing different modeling approaches (white-box, grey-box, and black-box) have shown that non-parametric black-box models, when combined with data assimilation, can be highly effective in predicting ammonium concentrations in complex systems like wastewater treatment plants, even with limited data. nih.gov
Table 4: Predictive Modeling in Ammonium Phosphate Monobasic Research
| Model Type | Application | Key Finding |
| Artificial Neural Network (ANN) | Production Process Modeling | Successfully models the effect of phosphoric acid impurities on the physical quality of ammonium phosphate fertilizers. researchgate.net |
| Hybrid Neural Networks (FF-NN, ER-NN) | Ammonium Adsorption Prediction | Can estimate ammonium adsorption rates with over 95% probability, offering a reliable alternative to physical experiments. researchgate.net |
| Hybrid Deep Learning MPC | Fermentation Process Control | A hybrid model integrated into a Model Predictive Control (MPC) system robustly controls substrate feed in real-time for bioprocesses. mdpi.com |
| Black-Box Models with Data Assimilation | Wastewater Treatment Prediction | Outperforms other models in predictive accuracy and uncertainty estimation for ammonium concentration in wastewater treatment plants. nih.gov |
| Quantum Chemical Simulations | Adsorption Mechanism Analysis | Used to model molecular geometries and identify potential adsorption sites, guiding the design of more effective adsorbent materials. mdpi.com |
Exploration of New Catalytic Applications Involving Ammonium Phosphate Monobasic (NH4H2PO4)
A significant emerging trend is the use of ammonium phosphate monobasic, and materials derived from it, as efficient and environmentally friendly catalysts in organic chemistry. researchgate.net Catalysis is a process that accelerates chemical reactions, and developing cost-effective, reusable catalysts is a key goal of green chemistry. chemscene.com
Research has demonstrated that unmodified monoammonium phosphate (MAP) can function effectively as a heterogeneous catalyst for the synthesis of 2,3-dihydroquinazolin-4(1H)-one derivatives. researchgate.net Its advantages include being inexpensive, easy to handle, and recyclable. The catalytic efficiency of MAP can be significantly enhanced through modification. researchgate.net For example, modifying MAP with cadmium chloride yields cadmium pyrophosphate (Cd2P2O7), a highly active and reusable catalyst that produces high yields (79–95%) in short reaction times. researchgate.net Similarly, modification with titanium tetrachloride creates titanium phosphate (TiP2O7), which also shows superior catalytic performance. researchgate.net These phosphate-based catalysts are considered attractive for industrial applications due to their simple work-up procedures, cost-effectiveness, and contribution to greener chemical processes. researchgate.net
Table 5: Catalytic Applications of Ammonium Phosphate Monobasic and Derivatives
| Catalyst | Reaction Type | Substrates | Key Advantages |
| Monoammonium Phosphate (MAP) | Condensation Reaction | Anthranilamide, Aromatic Aldehydes | Green, cost-effective, reusable, simple work-up. researchgate.net |
| Cadmium Pyrophosphate (Cd2P2O7) | Condensation Reaction | Anthranilamide, Aromatic Aldehydes | High catalytic efficiency, excellent yields (79–95%), short reaction times, reusable for at least six cycles. researchgate.net |
| Titanium Phosphate (TiP2O7) | Condensation Reaction | Anthranilamide, Aromatic Aldehydes | Increased catalytic efficiency compared to unmodified phosphate fertilizers. researchgate.net |
Q & A
Q. What is the optimal methodology for synthesizing high-purity NH₄H₂PO₄ in a laboratory setting?
NH₄H₂PO₄ is synthesized via neutralization of phosphoric acid (H₃PO₄) with ammonia (NH₃) under controlled conditions:
Step 1 : Gradually add NH₃ to H₃PO₄ in a molar ratio of 1:1 while maintaining a pH of 3.8–4.4 .
Step 2 : Evaporate the solution under reduced pressure to crystallize NH₄H₂PO₄.
Step 3 : Purify the crystals via recrystallization in deionized water.
Q. How can NH₄H₂PO₄ be safely handled to mitigate risks in laboratory environments?
Safety Protocols :
- Personal Protective Equipment (PPE) : Wear nitrile gloves, lab coats, and goggles to avoid skin/eye contact .
- Ventilation : Use fume hoods to prevent inhalation of NH₃ vapors released during decomposition .
- Storage : Keep in airtight containers at <25°C to minimize hygroscopicity and caking .
- Emergency Measures : Rinse exposed skin with water for 15 minutes; seek medical attention if ingested .
Q. What analytical techniques are recommended for quantifying NH₄H₂PO₄ in mixed phosphate systems?
Methodology :
Potentiometric Titration : Titrate with 0.1 N H₂SO₄ to a pH endpoint of 4.6 (validated by NIST standards) .
Ion Chromatography : Separate NH₄⁺ and H₂PO₄⁻ ions using a Dionex ICS-5000 system with conductivity detection .
XRD Analysis : Confirm crystal structure via peaks at 2θ = 15.3°, 20.7°, and 29.5° (JCPDS 37-0149) .
Advanced Research Questions
Q. How does NH₄H₂PO₄ influence ash yield optimization in co-combustion studies?
Experimental Design :
- Variables : Vary NH₄H₂PO₄ concentration (0–7%), biomass composition (sugarcane bagasse, bamboo leaves), and temperature (700–950°C) .
- Key Findings :
- Lowest Ash Yield : 6.46% at 950°C with 5% NH₄H₂PO₄ (Run 8) .
- Mechanism : NH₄H₂PO₄ reduces ash by forming refractory phosphates (e.g., Ca₅(PO₄)₃OH) that inhibit silicate melting .
- Validation : Measure higher heating values (HHV) via bomb calorimetry (22.40 MJ/kg for optimal conditions) .
Q. How can researchers resolve contradictions in thermal decomposition pathways of ammonium phosphates?
Data Reconciliation Strategy :
Contradiction : NH₄H₂PO₄ decomposes to (NH₄)₂HPO₄ + NH₃ at >100°C , but triammonium phosphate (NH₄)₃PO₄ is unstable and reverts to NH₄H₂PO₄ under ambient conditions .
Methodology :
Q. What advanced techniques are used to characterize NH₄H₂PO₄’s optical properties for nonlinear optical applications?
Methodological Framework :
Refractive Index Measurement : Use a prism coupler at 24.8°C and λ = 2000 Å–1.5 µm (n₀ = 1.483 at 589 nm) .
Raman Spectroscopy : Identify PO₄³⁻ symmetric stretching modes at 930 cm⁻¹ and NH₄⁺ torsional modes at 200 cm⁻¹ .
Applications : NH₄H₂PO₄ (ADP) is used in frequency-doubling crystals for UV laser systems due to its high damage threshold .
Q. How can solubility behavior of NH₄H₂PO₄ in ternary systems be modeled for fertilizer formulations?
Experimental Design :
System : NH₄H₂PO₄–CO(NH₂)₂–H₂O at 0°C .
Procedure :
- Prepare saturated solutions with varying urea (CO(NH₂)₂) concentrations.
- Use isothermal evaporation to crystallize NH₄H₂PO₄ and measure phase compositions .
Data Interpretation :
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
